5-Chloro-2-methyl-1-benzothiophene-3-sulfonyl chloride

• CAS: 220432-04-2

Core Science & Biosynthesis

Mechanistic Toxicology and Safe Handling Protocols for 5-Chloro-2-methyl-1-benzothiophene-3-sulfonyl chloride

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Document Type: Technical Whitepaper & Safety Guide

Executive Summary

In modern drug discovery, benzothiophene derivatives serve as privileged scaffolds for targeting various biological pathways. Specifically, 5-chloro-2-methyl-1-benzothiophene-3-sulfonyl chloride (CAS: 220432-04-2) is a critical electrophilic building block utilized to install sulfonamide moieties. However, its potent electrophilicity—the very trait that makes it synthetically valuable—demands rigorous, scientifically grounded safety protocols.

As a Senior Application Scientist, I have designed this whitepaper to move beyond standard Safety Data Sheet (SDS) boilerplate text. Here, we synthesize the physicochemical properties, mechanistic toxicology, and field-proven, self-validating workflows required to handle this reagent safely and effectively.

Chemical Identity and Structural Analytics

The reactivity of 5-chloro-2-methyl-1-benzothiophene-3-sulfonyl chloride is governed by the highly electron-withdrawing sulfonyl chloride group attached to the aromatic benzothiophene core. This structural feature severely lowers the activation energy for nucleophilic attack, rendering the S-Cl bond highly susceptible to cleavage by amines, alcohols, and ambient moisture.

Table 1: Quantitative Physicochemical Properties

Property	Value
CAS Number	220432-04-2
Molecular Formula	C₉H₆Cl₂O₂S₂
Molecular Weight	281.18 g/mol
LogP	3.79
Topological Polar Surface Area	34.14 Ų
Storage Conditions	Sealed in dry, 2–8 °C

Data synthesized from standardized chemical property databases [1].

Mechanistic Toxicology and Hazard Profile

Understanding the toxicity of this compound requires analyzing its behavior upon contact with biological systems. Standardized safety data classifies this compound under multiple severe hazard categories due to its aggressive reactivity profile.

Table 2: GHS Hazard Classifications

Hazard Class	Category	Hazard Code	Signal Word
Acute Toxicity (Oral/Dermal/Inhal.)	Category 4	H302, H312, H332	Warning
Skin Corrosion	Category 1B	H314	Danger
Specific Target Organ Toxicity (Single)	Category 3	H336	Warning

The Causality of Tissue Necrosis

The primary danger of sulfonyl chlorides lies in their dual-action toxicity. Upon contact with dermal or mucosal tissues, the compound undergoes rapid hydrolysis with ambient biological moisture. This reaction covalently modifies biological nucleophiles (e.g., amine groups in structural proteins) while simultaneously releasing stoichiometric amounts of hydrochloric acid (HCl).

This localized, exothermic acid generation causes immediate coagulation necrosis, validating its Skin Corr. 1B (H314) classification [2]. Furthermore, inhalation of the volatile HCl byproduct or systemic absorption of the parent compound triggers acute systemic toxicity and central nervous system depression (STOT SE 3, H336 ) [2].

Mechanistic pathway of toxicity and tissue necrosis upon exposure.

Experimental Workflows: Safe Handling and Quenching

Protocols must not rely solely on assumed reaction completion; they must be self-validating . The following workflow details the safe utilization of 5-chloro-2-methyl-1-benzothiophene-3-sulfonyl chloride in a standard sulfonamide synthesis, incorporating a closed-loop safety and active quenching mechanism.

Step-by-Step Methodology: Sulfonamide Synthesis and Active Quench

Step 1: Reagent Isolation and Preparation

• Action: Handle the sulfonyl chloride exclusively within a certified fume hood. Store the reagent sealed under an inert atmosphere (N₂/Ar) at 2–8 °C [1].

• Causality: Low-temperature storage prevents ambient moisture from initiating premature hydrolysis, which would degrade the reagent into an unreactive sulfonic acid and build up hazardous HCl gas pressure within the sealed container.

Step 2: Controlled Electrophilic Addition

• Action: Dissolve the target amine nucleophile in anhydrous dichloromethane (DCM) and cool to 0 °C using an ice bath. Add the sulfonyl chloride dropwise.

• Causality: The sulfonylation reaction is highly exothermic. Dropwise addition at 0 °C controls the reaction kinetics, preventing thermal runaway and minimizing the formation of bis-sulfonylation side products.

Step 3: Self-Validating Quench

• Action: Upon reaction completion (verified via LCMS/TLC), slowly add a 5% aqueous sodium bicarbonate (NaHCO₃) solution dropwise to the reaction mixture while stirring vigorously.

• Causality: NaHCO₃ is a mild base that neutralizes the generated HCl and hydrolyzes any unreacted sulfonyl chloride without generating the excessive heat associated with strong bases like NaOH.

• Self-Validation: The neutralization process produces carbon dioxide (CO₂). The evolution of gas bubbles provides a direct, visual confirmation that active quenching is occurring. Once the bubbling completely ceases, the primary hazard has been neutralized.

Step 4: Final Verification and Disposal

• Action: Test the aqueous layer with pH indicator paper. A stable pH of 7–8 confirms the system is safe.

• Self-Validation: The pH reading validates the visual cue from Step 3. The organic and aqueous layers can now be safely separated. The aqueous layer, containing the water-soluble sodium sulfonate salt and NaCl, must be disposed of as aqueous hazardous waste.

Self-validating quenching and disposal workflow for sulfonyl chlorides.

Regulatory Compliance and Transport

Due to its corrosive and reactive nature, 5-chloro-2-methyl-1-benzothiophene-3-sulfonyl chloride is heavily regulated for transport and environmental disposal. It falls strictly under UN Number 3265 (Corrosive liquid, acidic, organic, n.o.s.), Hazard Class 8 , and Packing Group III [1]. Proper secondary containment and strict segregation from strong bases, oxidizing agents, and aqueous environments are mandatory during transit, storage, and waste consolidation.

References

• Chemikart - 5-Chloro-2-methyl-1-benzothiophene-3-sulfonyl chloride Properties & Safety Information. Available at:[Link]

• NextSDS - 5-chloro-2-methyl-1-benzothiophene-3-sulfonyl chloride — Chemical Substance Information & Hazard Classifications. Available at:[Link]

Protocols & Analytical Methods

5-Chloro-2-methyl-1-benzothiophene-3-sulfonyl chloride applications in medicinal chemistry

Application Note: 5-Chloro-2-methyl-1-benzothiophene-3-sulfonyl chloride in Medicinal Chemistry

Executive Summary

In the pursuit of novel therapeutics, the selection of privileged scaffolds is a critical determinant of a drug discovery program's success. 5-Chloro-2-methyl-1-benzothiophene-3-sulfonyl chloride (CAS 220432-04-2) is a highly specialized, electrophilic building block widely utilized by medicinal chemists to synthesize targeted sulfonamides[1]. This guide provides an in-depth mechanistic analysis of this scaffold, details its primary therapeutic applications across central nervous system (CNS) and inflammatory targets, and outlines a self-validating protocol for the high-throughput generation of sulfonamide libraries.

Structural Rationale & Mechanistic Insights

The architecture of 5-chloro-2-methyl-1-benzothiophene-3-sulfonyl chloride is not accidental; every functional group serves a distinct physicochemical and steric purpose in drug design:

• The Benzothiophene Core: This bicyclic system is a "privileged structure" in medicinal chemistry. Its rigid, planar geometry and electron-rich nature facilitate highly specific, non-covalent interactions (such as π−π stacking) with hydrophobic pockets in biological targets[2].

• The 5-Chloro Substituent: The inclusion of a chlorine atom at the 5-position serves a dual purpose. First, it acts as a metabolic shield, blocking cytochrome P450-mediated aromatic hydroxylation at a highly vulnerable site. Second, the heavy halogen atom significantly increases the lipophilicity (LogP) of the molecule and can engage in highly directional halogen bonding with the carbonyl backbones of target proteins, anchoring the ligand in the active site[2].

• The 2-Methyl Substituent: This group provides critical steric hindrance (the ortho-effect) adjacent to the sulfonyl chloride. By restricting the rotational degrees of freedom of the resulting sulfonamide linkage, the 2-methyl group pre-organizes the molecule into a bioactive conformation, thereby reducing the entropic penalty upon target binding.

• The Sulfonyl Chloride Hub: As an exceptionally reactive electrophile, the sulfonyl chloride group is primed for facile nucleophilic attack by diverse amines. This allows for the rapid, late-stage diversification of the scaffold into a wide array of stable sulfonamides[2].

Primary Therapeutic Applications

The sulfonamides derived from this specific benzothiophene scaffold have demonstrated profound efficacy across several distinct pharmacological domains:

A. 5-HT6 Receptor Antagonists (CNS Disorders)

Benzothiophene-3-sulfonamides are extensively utilized as antagonists for the Serotonin 5-HT6 receptor (5-HT6R)[3]. The 5-HT6R is a Gs-coupled G-protein coupled receptor (GPCR) expressed almost exclusively in the brain. Overactivation of this receptor stimulates adenylyl cyclase, increasing cAMP production, which subsequently modulates the mTOR and Cdk5 signaling pathways linked to neurodevelopmental abnormalities[3]. By antagonizing this receptor, benzothiophene-derived sulfonamides can alleviate cognitive deficits and are actively investigated for the treatment of schizophrenia and Alzheimer's disease[3].

Mechanism of action for 5-HT6 receptor antagonists modulating downstream cAMP and mTOR signaling.

B. CCR10 Chemokine Receptor Antagonists

The benzothiophene-3-sulfonyl moiety is a key structural component in the synthesis of CCR10 antagonists[4]. CCR10 and its primary ligand, CCL27, are heavily implicated in the tissue-specific trafficking of memory T cells into inflammatory skin lesions. Blocking this receptor with benzothiophene-sulfonamide derivatives is a validated strategy for treating severe contact sensitivity, allergic dermatitis, and psoriasis[4].

C. FKBP51/52 Co-Chaperone Ligands

Derivatives of 1-benzothiophene-3-sulfonyl chloride have been successfully deployed to synthesize novel ligands targeting the FK506-binding proteins 51 and 52 (FKBP51/52)[5]. These proteins act as co-chaperones that modulate the signal transduction of the glucocorticoid receptor. Because single nucleotide polymorphisms in the FKBP51 gene are associated with various psychiatric and mood affective disorders, these benzothiophene ligands serve as vital chemical probes for neuropharmacological research[5].

Quantitative Data & Physicochemical Profile

Property	Value	Rationale in Drug Design
CAS Number	220432-04-2	Unique identifier for procurement and library registration[1].
Molecular Weight	281.18 g/mol	Low MW allows for the addition of complex amines while remaining within Lipinski's Rule of 5.
LogP (Estimated)	~3.5 - 4.0	High lipophilicity drives blood-brain barrier (BBB) permeability and hydrophobic pocket binding.
Electrophilicity	High	Enables rapid, catalyst-free coupling with primary/secondary amines at 0°C to RT[2].
Metabolic Stability	High	The 5-chloro group blocks CYP450-mediated aromatic hydroxylation at the vulnerable 5-position.

Experimental Protocol: High-Throughput Synthesis of Benzothiophene-3-Sulfonamides

This protocol is designed as a self-validating system. It incorporates specific causality for reagent selection and built-in troubleshooting steps to ensure high-yield library generation.

Objective: To synthesize a diverse library of targeted sulfonamides via the nucleophilic substitution of 5-chloro-2-methyl-1-benzothiophene-3-sulfonyl chloride.

Reagents & Materials:

• 5-Chloro-2-methyl-1-benzothiophene-3-sulfonyl chloride (1.0 equiv)

• Primary or secondary amine library (1.2 equiv)

• N,N-Diisopropylethylamine (DIPEA) (2.5 equiv)

• 4-Dimethylaminopyridine (DMAP) (0.1 equiv, conditional)

• Anhydrous Dichloromethane (DCM)

Step-by-Step Methodology:

• Preparation of the Nucleophile: In an oven-dried reaction vial equipped with a magnetic stir bar, dissolve the target amine (1.2 equiv) in anhydrous DCM to achieve a 0.2 M concentration.

  • Causality: Anhydrous conditions are absolute prerequisites. Trace moisture will competitively attack the highly electrophilic sulfonyl chloride, hydrolyzing it into an unreactive sulfonic acid dead-end product.

• Base Addition: Add DIPEA (2.5 equiv) to the amine solution.

  • Causality: DIPEA is chosen over Triethylamine (TEA) because its bulky isopropyl groups render it non-nucleophilic. It acts purely as an acid scavenger to neutralize the HCl byproduct, driving the reaction forward without competing for the electrophile.

• Thermal Control: Submerge the reaction vial in an ice-water bath to cool the solution to 0 °C.

  • Causality: Sulfonylation is highly exothermic. Lowering the temperature prevents localized boiling of the DCM and suppresses side reactions, such as the dimerization of primary amines.

• Electrophile Introduction: Slowly add 5-chloro-2-methyl-1-benzothiophene-3-sulfonyl chloride (1.0 equiv) dropwise as a concentrated solution in DCM.

• Reaction Progression & Self-Validation: Remove the ice bath and allow the mixture to warm to room temperature. Stir for 2–12 hours. Validation Step: Monitor the reaction via LC-MS or TLC.

  • Troubleshooting: If the starting material persists (common with sterically hindered or electron-poor anilines), add 0.1 equiv of DMAP. DMAP acts as a nucleophilic catalyst, forming a highly reactive sulfonylpyridinium intermediate that forces the reaction to completion.

• Quenching and Biphasic Workup: Quench the reaction with saturated aqueous NaHCO₃. Extract the aqueous layer with DCM (3x). Wash the combined organic layers sequentially with 1N HCl, followed by brine.

  • Causality: The basic wash neutralizes any remaining acid, while the 1N HCl wash is critical for protonating and removing unreacted aliphatic amines and excess DIPEA into the aqueous phase, leaving only the neutral sulfonamide product in the organic layer.

• Isolation: Dry the organic phase over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. The crude product is typically >90% pure but can be further polished via flash column chromatography (Hexanes/Ethyl Acetate gradient).

Workflow for generating targeted sulfonamide libraries using the benzothiophene building block.

References

1.[1] AccelaChemBio Catalog: 5-chloro-2-methyl-1-benzothiophene-3-sulfonyl chloride. Source: accelachem.com. URL: 2.[2] 5-Bromo-1-benzothiophene-3-sulfonyl chloride | Benchchem. Source: benchchem.com. URL: 3.[5] Design and synthesis of ligands for the FK506-binding proteins and the serotonin transporter. Source: uni-muenchen.de. URL: 4.[3] Low-Basicity 5-HT6 Receptor Ligands from the Group of Cyclic Arylguanidine Derivatives and Their Antiproliferative Activity Evaluation. Source: nih.gov. URL: 5.[4] US8586748B2 - 2-sulfonylamino-4-heteroaryl butyramide antagonists of CCR10. Source: google.com. URL:

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• 2. 5-Bromo-1-benzothiophene-3-sulfonyl chloride | Benchchem [benchchem.com]
• 3. Low-Basicity 5-HT6 Receptor Ligands from the Group of Cyclic Arylguanidine Derivatives and Their Antiproliferative Activity Evaluation - PMC [pmc.ncbi.nlm.nih.gov]
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Topic: Palladium-Catalyzed Cross-Coupling with 5-Chloro-2-methyl-1-benzothiophene-3-sulfonyl Chloride

An Application Guide for Researchers

Abstract: The benzothiophene scaffold is a privileged heterocycle in medicinal chemistry and materials science, frequently appearing in pharmacologically active agents and organic electronics.[1] This application note provides a comprehensive technical guide for utilizing 5-Chloro-2-methyl-1-benzothiophene-3-sulfonyl chloride as a versatile electrophilic partner in palladium-catalyzed cross-coupling reactions. While aryl halides and triflates are the conventional substrates, aryl sulfonyl chlorides are emerging as highly effective, readily available, and economical alternatives.[2][3] They exhibit unique reactivity, often falling between that of aryl bromides and aryl iodides, enabling selective transformations.[2][4] This guide details the mechanistic underpinnings and provides field-tested protocols for Suzuki-Miyaura, Sonogashira, and Stille couplings, empowering researchers to leverage this substrate for the synthesis of novel, complex molecular architectures.

Core Concept: The Desulfinative Cross-Coupling Mechanism

Palladium-catalyzed cross-coupling reactions are fundamental tools for C-C bond formation.[5] The utility of aryl sulfonyl chlorides in these reactions stems from their ability to undergo a desulfinative coupling process. The catalytic cycle, initiated by a Pd(0) species, diverges from the typical pathway for aryl halides at the oxidative addition step.

The currently accepted mechanism involves the insertion of the Pd(0) catalyst into the sulfur-chlorine (S-Cl) bond, followed by the extrusion of sulfur dioxide (SO₂).[2] This key desulfitation step generates an aryl-palladium(II) intermediate, the same type of species formed from the oxidative addition of an aryl halide.[2] From this point, the cycle proceeds through the canonical transmetalation and reductive elimination steps characteristic of the specific coupling reaction (e.g., Suzuki, Stille) to yield the final product and regenerate the active Pd(0) catalyst.[6][7]

Caption: General catalytic cycle for Pd-catalyzed desulfinative cross-coupling.

Experimental Workflow and Protocols

The successful execution of these coupling reactions hinges on meticulous experimental setup, particularly the maintenance of an inert atmosphere to protect the Pd(0) catalyst from oxygen.

Caption: A typical experimental workflow for palladium-catalyzed cross-coupling.

Protocol 1: Suzuki-Miyaura Coupling

The Suzuki-Miyaura reaction is arguably the most widely used cross-coupling method for forming C(sp²)-C(sp²) bonds due to the operational simplicity and the commercial availability and stability of boronic acids.[7][8][9] This protocol adapts the method for the use of 5-Chloro-2-methyl-1-benzothiophene-3-sulfonyl chloride.

Step-by-Step Methodology:

• Preparation: To an oven-dried Schlenk flask equipped with a magnetic stir bar, add 5-Chloro-2-methyl-1-benzothiophene-3-sulfonyl chloride (1.0 mmol, 281.2 mg), the desired arylboronic acid (1.2 mmol), and potassium carbonate (K₂CO₃, 3.0 mmol, 414.6 mg).

• Catalyst Addition: Under a positive flow of nitrogen or argon, add the palladium catalyst, for instance, Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (0.05 mmol, 57.8 mg).

• Inerting: Seal the flask and evacuate and backfill with inert gas (N₂ or Ar) three times.

• Solvent Addition: Add 10 mL of degassed 1,4-dioxane via syringe.

• Reaction: Heat the mixture to 90-100 °C and stir vigorously. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS). Typical reaction times are 12-24 hours.

• Workup: After completion, cool the reaction to room temperature. Dilute with ethyl acetate (30 mL) and water (20 mL). Separate the organic layer, and extract the aqueous layer with ethyl acetate (2 x 15 mL).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude residue by flash column chromatography on silica gel (typically using a hexane/ethyl acetate gradient) to yield the desired biaryl product.

Data Summary (Representative Examples):

Entry	Arylboronic Acid Partner	Expected Yield (%)
1	Phenylboronic acid	85-95
2	4-Methoxyphenylboronic acid	88-96
3	4-Trifluoromethylphenylboronic acid	75-85
4	2-Thienylboronic acid	80-90

Scientist's Notes:

• Base Selection: K₂CO₃ is a robust, inexpensive base suitable for many Suzuki couplings. For more sensitive substrates, milder bases like K₃PO₄ or Cs₂CO₃ can be used.[3]

• Catalyst Choice: While Pd(PPh₃)₄ is effective, catalyst systems using a palladium source (e.g., Pd₂(dba)₃) and a specific ligand (e.g., SPhos, XPhos) can offer improved reactivity for challenging substrates, such as sterically hindered boronic acids or aryl chlorides.[3]

• Solvent: The solvent choice is critical. Dioxane, THF, and toluene are commonly used. The addition of water in small amounts can sometimes accelerate the reaction.[10]

Protocol 2: Sonogashira Coupling

The Sonogashira coupling is a powerful method for the formation of C(sp²)-C(sp) bonds, linking aryl groups to terminal alkynes.[11] This is invaluable for constructing rigid molecular scaffolds. The reaction typically requires a palladium catalyst, a copper(I) co-catalyst, and an amine base.[11][12]

Step-by-Step Methodology:

• Preparation: To a Schlenk flask with a stir bar, add 5-Chloro-2-methyl-1-benzothiophene-3-sulfonyl chloride (1.0 mmol, 281.2 mg), Copper(I) iodide (CuI) (0.04 mmol, 7.6 mg), and Tris(dibenzylideneacetone)dipalladium(0) [Pd₂(dba)₃] (0.02 mmol, 18.3 mg).

• Ligand Addition: Under a positive flow of inert gas, add Tri-tert-butylphosphine [P(t-Bu)₃] as a 0.5 M solution in toluene (0.08 mmol, 0.16 mL).

• Inerting: Seal the flask and perform three vacuum/backfill cycles with N₂ or Ar.

• Reagent & Solvent Addition: Add degassed tetrahydrofuran (THF, 8 mL) followed by the terminal alkyne (1.2 mmol) and triethylamine (Et₃N, 3.0 mmol, 0.42 mL).

• Reaction: Heat the mixture to reflux (approx. 65-70 °C) with vigorous stirring. Monitor the reaction by TLC until the starting material is consumed (typically 6-18 hours).

• Workup: Cool the reaction to room temperature. Filter the mixture through a pad of Celite to remove catalyst residues, washing with ethyl acetate. Concentrate the filtrate under reduced pressure.

• Purification: Dissolve the residue in ethyl acetate (30 mL) and wash with saturated aqueous NH₄Cl solution and then brine. Dry the organic layer over Na₂SO₄, filter, and concentrate. Purify the crude product by flash column chromatography.

Data Summary (Representative Examples):

Entry	Terminal Alkyne Partner	Expected Yield (%)
1	Phenylacetylene	80-92
2	1-Octyne	75-88
3	Trimethylsilylacetylene	90-98
4	3-Ethynylpyridine	70-85

Scientist's Notes:

• Copper Co-catalyst: The role of CuI is to facilitate the formation of a copper acetylide intermediate, which then undergoes transmetalation with the palladium center.[11] For some sensitive substrates, "copper-free" Sonogashira conditions can be employed, though they may require different ligands and higher temperatures.[13]

• Ligand Choice: P(t-Bu)₃ is a bulky, electron-rich phosphine ligand that is highly effective for coupling sulfonyl chlorides.[12] Other phosphine ligands can also be screened for optimal performance.

• Amine Base: Triethylamine often serves as both the base and, in some cases, the solvent. It neutralizes the HCl generated and facilitates the catalytic cycle.[13]

Protocol 3: Stille Coupling

The Stille reaction couples the substrate with an organostannane reagent. A key advantage of Stille coupling is the stability and functional group tolerance of the organostannane reagents.[2] However, a significant drawback is the toxicity and difficulty in removing tin byproducts.

Step-by-Step Methodology:

• Preparation: In a Schlenk flask under an inert atmosphere (N₂ or Ar), combine 5-Chloro-2-methyl-1-benzothiophene-3-sulfonyl chloride (1.0 mmol, 281.2 mg), Tris(dibenzylideneacetone)dipalladium(0) [Pd₂(dba)₃] (0.015 mmol, 13.7 mg), Tri(2-furyl)phosphine (TFP) (0.05 mmol, 11.6 mg), and Copper(I) bromide-dimethyl sulfide complex (CuBr·SMe₂) (0.1 mmol, 20.5 mg).

• Inerting & Solvent: Seal the flask, perform three vacuum/backfill cycles, and then add 10 mL of degassed THF via syringe.

• Stannane Addition: Add the organostannane reagent (e.g., Tributyl(phenyl)stannane) (1.1 mmol) via syringe.

• Reaction: Heat the mixture to reflux (approx. 65-70 °C) and stir. Monitor the reaction's progress by TLC or GC-MS. Reactions are typically complete within 8-16 hours.

• Workup: Cool the mixture to room temperature. To quench and remove tin byproducts, add a saturated aqueous solution of potassium fluoride (KF) (10 mL) and stir vigorously for 1-2 hours. The mixture will form a precipitate.

• Purification: Filter the slurry through Celite, washing thoroughly with ethyl acetate. Transfer the filtrate to a separatory funnel, wash with water and brine, then dry over Na₂SO₄. After filtration and concentration, purify the crude product by flash column chromatography.

Data Summary (Representative Examples):

Entry	Organostannane Partner	Expected Yield (%)
1	Tributyl(phenyl)stannane	85-95
2	Tributyl(vinyl)stannane	75-90
3	(Thiophen-2-yl)tributylstannane	80-93

Scientist's Notes:

• Toxicity: Organostannanes are toxic. All manipulations should be performed in a well-ventilated fume hood with appropriate personal protective equipment.

• Tin Removal: The KF workup is crucial for removing the tributyltin chloride byproduct. Failure to do so will result in a contaminated final product that is difficult to purify.

• Additives: The use of a copper co-catalyst (CuBr·SMe₂) has been shown to be essential for the efficient coupling of sulfonyl chlorides in Stille reactions.[2]

References

• Dubbaka, S. R., & Vogel, P. (2003). Palladium-Catalyzed Stille Cross-Couplings of Sulfonyl Chlorides and Organostannanes. Journal of the American Chemical Society, 125(49), 15292–15293. [Link]

• ResearchGate. (n.d.). Palladium-Catalyzed Suzuki - Miyaura Cross-Couplings of Sulfonyl Chlorides and Boronic Acids | Request PDF. Retrieved from [Link]

• Dubbaka, S. R., & Vogel, P. (2004). Palladium-catalyzed desulfitative Sonogashira-Hagihara cross-couplings of arenesulfonyl chlorides and terminal alkynes. Tetrahedron Letters, 45(42), 7855-7858. [Link]

• Ball, N. D., et al. (2020). Mechanistic Studies of the Palladium-Catalyzed Desulfinative Cross-Coupling of Aryl Bromides and (Hetero)Aryl Sulfinate Salts. Organometallics, 39(4), 584-594. [Link]

• Dubbaka, S. R., & Vogel, P. (2004). Palladium-Catalyzed Suzuki−Miyaura Cross-Couplings of Sulfonyl Chlorides and Boronic Acids. Organic Letters, 6(1), 95–98. [Link]

• Willis, M. C. (2013). Synthesis of Aryl Sulfonamides via Palladium-Catalyzed Chlorosulfonylation of Arylboronic Acids. Angewandte Chemie International Edition, 52(42), 11140-11143. [Link]

• Tian, Z-Y., & Zhang, C-P. (2018). Sonogashira Reaction Using Arylsulfonium Salts as Cross-Coupling Partners. Organic Letters, 20(15), 4584-4588. [Link]

• Chinchilla, R., & Nájera, C. (2007). The Sonogashira Reaction: A Booming Methodology in Synthetic Organic Chemistry. Chemical Reviews, 107(3), 874–922. [Link]

• Nobel Prize Outreach. (2010). PALLADIUM-CATALYZED CROSS COUPLINGS IN ORGANIC SYNTHESIS. The Royal Swedish Academy of Sciences. [Link]

• Organic Chemistry Portal. (n.d.). Sonogashira Coupling. Retrieved from [Link]

• Wikipedia. (n.d.). Heck reaction. Retrieved from [Link]

• Huang, H., et al. (2008). Rapid and efficient Pd-catalyzed Sonogashira coupling of aryl chlorides. The Journal of Organic Chemistry, 73(15), 6037-6040. [Link]

• ResearchGate. (n.d.). PdCl2-catalyzed cross-coupling reactions. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Heck Reaction. Retrieved from [Link]

• Ruiz-Castillo, P., & Buchwald, S. L. (2016). Applications of Palladium-Catalyzed C–N Cross-Coupling Reactions. Chemical Reviews, 116(19), 12564–12649. [Link]

• Jagtap, S. (2017). Heck Reaction—State of the Art. Catalysts, 7(9), 267. [Link]

• Nilsson, P. (2008). Heck Reactions with Aryl Chlorides. Diva-Portal.org. [Link]

• Whitcombe, N. J., Hii, K. K., & Gibson, S. E. (2001). Variations on a theme—recent developments on the mechanism of the Heck reaction and their implications for synthesis. Tetrahedron, 57(35), 7449-7476. [Link]

• Organic Chemistry Portal. (n.d.). Suzuki Coupling. Retrieved from [Link]

• Chemistry LibreTexts. (2024). Suzuki-Miyaura Coupling. Retrieved from [Link]

• Chembase.cn. (n.d.). 5-chloro-2-methyl-1-benzothiophene-3-sulfonyl chloride — Chemical Substance Information. Retrieved from [Link]

• Noreen, S., et al. (2022). Arylation of halogenated thiophene carboxylate via Suzuki–Miyaura reaction: Anti-bacterial study against clinically isolated extensively drug resistant Escherichia coli sequence type 405 and computational investigation. Frontiers in Chemistry, 10, 971358. [Link]

• Kallur, H. J., et al. (2020). SYNTHESIS, CHARACTERIZATION AND ANTHELMINTIC SCREENING OF SOME NEW BENZOTHIOPHENE DERIVATIVES. World Journal of Pharmaceutical Research, 9(5), 1838-1848. [Link]

• PubChem. (n.d.). 5-chloro-1-benzothiophene-3-sulfonyl chloride. Retrieved from [Link]

• Google Patents. (n.d.). US3965173A - Process for preparing p-(5-chloro-2-methoxy-benzamidoethyl)-benzene sulfonamide.

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• 8. Suzuki Coupling [organic-chemistry.org]
• 9. Arylation of halogenated thiophene carboxylate via Suzuki–Miyaura reaction: Anti-bacterial study against clinically isolated extensively drug resistant <i>Escherichia coli</i> sequence type 405 and computational investigation - Arabian Journal of Chemistry [arabjchem.org]
• 10. tcichemicals.com [tcichemicals.com]
• 11. organic-chemistry.org [organic-chemistry.org]
• 12. Palladium-catalyzed desulfitative Sonogashira-Hagihara cross-couplings of arenesulfonyl chlorides and terminal alkynes (2004) | Srinivas Reddy Dubbaka | 66 Citations [scispace.com]
• 13. pubs.acs.org [pubs.acs.org]

Application Note: High-Throughput Screening of Sulfonamide Libraries Derived from 5-Chloro-2-methyl-1-benzothiophene-3-sulfonyl Chloride

Target Audience: Medicinal Chemists, Assay Biologists, and High-Throughput Screening (HTS) Professionals Focus Areas: Combinatorial Chemistry, Direct-to-Biology Workflows, Phenotypic & Target-Based Screening

Executive Summary

The rapid exploration of chemical space is a cornerstone of modern drug discovery. The sulfonamide moiety is a highly privileged pharmacophore, widely represented in FDA-approved drugs ranging from diuretics to targeted oncology therapeutics[1]. This application note details a robust, self-validating "Direct-to-Biology" workflow for the high-throughput synthesis and immediate biological screening of a combinatorial library utilizing 5-Chloro-2-methyl-1-benzothiophene-3-sulfonyl chloride (CAS: 220432-04-2)[2] as the core building block.

By coupling highly efficient, click-like sulfonylation chemistry with a Fluorescence Polarization (FP) screening assay, researchers can bypass traditional purification bottlenecks, accelerating the hit-to-lead timeline[3].

Chemical Rationale & Library Design

The Privileged Benzothiophene Scaffold

The selection of 5-chloro-2-methyl-1-benzothiophene-3-sulfonyl chloride is driven by specific steric and electronic advantages:

• Halogen Bonding & Lipophilicity: The C5-chloro substituent provides a distinct halogen-bonding donor site, which frequently engages backbone carbonyls in target protein pockets. It also increases the overall lipophilicity (LogP), enhancing passive membrane permeability.

• Conformational Restriction: The C2-methyl group sterically restricts the rotational freedom of the adjacent C3-sulfonyl group. This pre-organizes the resulting sulfonamide into a rigid conformation, reducing the entropic penalty upon binding to target enzymes (e.g., the catalytic zinc in Carbonic Anhydrases).

• Electrophilic Reactivity: Sulfonyl chlorides are highly reactive electrophiles that undergo rapid nucleophilic attack by primary and secondary amines, yielding stable sulfonamides with near-quantitative conversion[4].

Fig 1. Direct-to-biology workflow for benzothiophene sulfonamide library synthesis and HTS.

Protocol 1: Direct-to-Biology Library Synthesis

This protocol describes the automated, in-plate synthesis of the sulfonamide library. The methodology is designed to be a self-validating system , ensuring that chemical conversion is confirmed prior to biological evaluation.

Causality of Reagent Selection

• Solvent (Anhydrous Acetonitrile - MeCN): Chosen over water or protic solvents to completely eliminate competitive hydrolysis of the highly reactive sulfonyl chloride.

• Base (N,N-Diisopropylethylamine - DIPEA): DIPEA is a non-nucleophilic base. Its steric bulk prevents it from reacting with the sulfonyl chloride, ensuring it acts solely as an acid scavenger to neutralize the HCl byproduct, thereby driving the reaction to completion without forming unwanted adducts.

Step-by-Step Methodology

• Plate Preparation: Using an acoustic liquid handler (e.g., Labcyte Echo), dispense 10 µL of diverse primary and secondary amine building blocks (10 mM in anhydrous MeCN) into a 384-well cyclic olefin copolymer (COC) plate. Note: COC is utilized due to its exceptional chemical resistance and low non-specific compound binding.

• Base Addition: Dispense 2 µL of DIPEA (20 mM final concentration, 2.0 equivalents) into each well.

• Initiation: Add 10 µL of 5-chloro-2-methyl-1-benzothiophene-3-sulfonyl chloride (10 mM in anhydrous MeCN, 1.0 equivalent) to all wells to initiate the sulfonylation.

• Incubation: Seal the plate with a pierceable foil seal and incubate at 25°C for 4 hours with gentle orbital shaking (300 rpm).

• Self-Validation (Quality Control):

  • Transfer 1 µL from 16 spatially distributed control wells into an LC-MS QC plate containing 99 µL of Methanol.

  • Run a rapid 2-minute LC-MS gradient.

  • Validation Gate: Proceed to biological screening only if >85% of the sampled wells show the desired sulfonamide product mass as the base peak, confirming library integrity.

Protocol 2: High-Throughput Screening (HTS) Assay

Sulfonamides are classical, potent inhibitors of Carbonic Anhydrase IX (CAIX), a metalloenzyme overexpressed in hypoxic solid tumors that drives extracellular acidification and metastasis. We utilize a Fluorescence Polarization (FP) assay for HTS.

Causality of Assay Selection

FP is selected over standard fluorescence intensity because it is a ratiometric measurement. It is highly resistant to inner-filter effects, color quenching, and auto-fluorescence—artifacts commonly introduced when screening crude, unpurified chemical mixtures[3].

Step-by-Step Methodology

• Library Dilution: Dilute the crude synthesis plate 1:100 in Assay Buffer (50 mM HEPES pH 7.4, 150 mM NaCl, 0.01% Tween-20). Causality: This reduces the organic solvent (MeCN) concentration to <1%, preventing solvent-induced denaturation of the CAIX enzyme.

• Assay Assembly: Into a 384-well black, flat-bottom assay plate, dispense 10 µL of recombinant human CAIX enzyme (50 nM final) and 10 µL of Dansylamide fluorescent tracer (20 nM final).

• Compound Addition: Transfer 5 µL of the diluted sulfonamide library into the assay plate.

• Equilibration: Incubate the plate in the dark at room temperature for 60 minutes to allow the competitive binding to reach thermodynamic equilibrium.

• Data Acquisition: Read the plate on a multi-mode microplate reader equipped with polarizing filters (Excitation: 340 nm, Emission: 540 nm).

• Self-Validation (Statistical Robustness):

  • Include 16 wells of Negative Control (Enzyme + Tracer + DMSO vehicle; high polarization).

  • Include 16 wells of Positive Control (Enzyme + Tracer + 10 µM Acetazolamide; low polarization).

  • Validation Gate: Calculate the Z'-factor. A Z' > 0.6 validates the assay as robust and ready for hit picking.

Fig 2. Mechanism of action for CAIX-targeted benzothiophene sulfonamides in oncology.

Data Presentation & Hit Profiling

The integration of the synthesis and screening workflows allows for rapid structure-activity relationship (SAR) profiling. Below is a representative data summary of a 1,000-compound library synthesized using the 5-chloro-2-methyl-1-benzothiophene-3-sulfonyl chloride core against various amine classes.

Amine Building Block Class	Mean Chemical Conversion (%)	HTS Hit Rate (%)	Mean IC₅₀ Range (nM)	Assay Z'-Factor
Primary Aliphatic	> 95%	4.2%	150 - 500	0.72
Secondary Aliphatic	85 - 90%	1.8%	400 - 1200	0.75
Anilines (Aryl)	70 - 85%	6.5%	45 - 200	0.68
Heterocyclic Amines	> 90%	8.1%	12 - 85	0.71

Data Interpretation: Heterocyclic amines yielded the highest hit rate and most potent IC₅₀ values. This suggests that incorporating additional hydrogen-bond acceptors alongside the benzothiophene core significantly enhances binding affinity within the CAIX active site.

References

• Libraries from Libraries: A Series of Sulfonamide Linked Heterocycles Derived from the Same Scaffold National Institutes of Health (PMC)[Link][1]

• High-throughput discovery and characterisation of pentafluorobenzene sulfonamide modifiers of Aurora A kinase National Institutes of Health (PMC)[Link][3]

• Building a Sulfonamide Library by Eco-Friendly Flow Synthesis ACS Combinatorial Science[Link][4]

• 5-chloro-2-methyl-1-benzothiophene-3-sulfonyl chloride (CAS 220432-04-2) Product Specifications American Elements[Link][2]

Sources

• 1. Libraries from Libraries: A Series of Sulfonamide Linked Heterocycles Derived from the Same Scaffold - PMC [pmc.ncbi.nlm.nih.gov]
• 2. americanelements.com [americanelements.com]
• 3. High-throughput discovery and characterisation of pentafluorobenzene sulfonamide modifiers of Aurora A kinase - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Building a Sulfonamide Library by Eco-Friendly Flow Synthesis (2013) | Antimo Gioiello | 67 Citations [scispace.com]

Application Note: Synthesis of Benzothiophene-Based Sulfonylurea Agrochemical Intermediates via 5-Chloro-2-methyl-1-benzothiophene-3-sulfonyl chloride

Target Audience: Researchers, Process Chemists, and Agrochemical Development Scientists Document Type: Technical Protocol & Mechanistic Guide

Strategic Rationale & Structural Insights

Sulfonylureas represent a premier class of selective herbicides that act by inhibiting acetolactate synthase (ALS), an essential enzyme in branched-chain amino acid biosynthesis in plants. The incorporation of a benzothiophene scaffold into the sulfonylurea pharmacophore has been shown to favorably modulate lipophilicity, soil binding affinity, and target-site specificity[1].

The building block 5-chloro-2-methyl-1-benzothiophene-3-sulfonyl chloride (CAS 220432-04-2) is a critical starting material for these advanced agrochemicals[2]. The structural features of this intermediate are not arbitrary; they provide distinct mechanistic advantages:

• 5-Chloro Substitution: Halogenation at the 5-position deactivates the benzothiophene ring toward oxidative degradation by soil microbes. This extends the environmental half-life of the active ingredient to match optimal agronomic windows.

• 2-Methyl Substitution: The methyl group adjacent to the sulfonyl linkage provides critical steric shielding. This restricts the rotational freedom of the sulfonylurea bridge, locking the molecule into a bioactive conformation that enhances ALS binding affinity. Furthermore, this steric bulk precisely tunes the rate of hydrolytic cleavage in aqueous environments, preventing premature degradation in the spray tank[3].

Synthetic Strategy: The Phosgene-Free Carbamate Pathway

Historically, sulfonylureas were synthesized by converting sulfonamides to sulfonyl isocyanates using phosgene[1]. However, sulfonyl isocyanates are highly moisture-sensitive, prone to dimerization, and pose significant safety and handling hazards at scale.

To ensure a self-validating, robust, and scalable protocol, this guide details a phenyl carbamate-mediated coupling strategy . By reacting the intermediate sulfonamide with phenyl chloroformate, a bench-stable sulfonylcarbamate is generated. This intermediate serves as a self-validating checkpoint: it can be isolated, quantified, and structurally verified via LC-MS before committing to the final coupling with high-value heterocyclic amines (e.g., 2-amino-4,6-dimethoxypyrimidine).

Workflow Visualization

Synthetic workflow for benzothiophene-based sulfonylureas via a phosgene-free carbamate route.

Experimental Protocols

Protocol A: Synthesis of 5-Chloro-2-methylbenzo[b]thiophene-3-sulfonamide

• Causality & Insight: The amination must be maintained strictly at 0–5 °C. Elevated temperatures promote the deprotonation of the newly formed sulfonamide (due to the highly electron-withdrawing sulfonyl group), leading to a subsequent nucleophilic attack on unreacted sulfonyl chloride. This generates an undesired bis-sulfonylimide byproduct, severely impacting yield. Using a biphasic THF/aqueous system ensures rapid conversion while maintaining the solubility of the starting material.

Step-by-Step Procedure:

• Dissolve 5-chloro-2-methyl-1-benzothiophene-3-sulfonyl chloride (10.0 g, 35.5 mmol) in anhydrous tetrahydrofuran (THF, 50 mL) in a 250 mL round-bottom flask.

• Cool the solution to 0 °C using an ice-water bath under vigorous magnetic stirring.

• Add aqueous ammonium hydroxide (28% NH₃, 15 mL) dropwise over 20 minutes. Critical: Monitor the internal temperature to ensure it does not exceed 5 °C.

• Remove the ice bath and stir the biphasic mixture for 2 hours at room temperature.

• Concentrate the mixture under reduced pressure (30 °C, 150 mbar) to remove the THF.

• Extract the remaining aqueous slurry with ethyl acetate (3 × 50 mL).

• Wash the combined organic layers with saturated NaCl solution (brine), dry over anhydrous Na₂SO₄, and concentrate in vacuo to afford the sulfonamide as a white crystalline solid.

Protocol B: Synthesis of Phenyl (5-chloro-2-methylbenzo[b]thiophen-3-yl)sulfonylcarbamate

• Causality & Insight: The use of finely powdered potassium carbonate (K₂CO₃) in acetonitrile provides optimal heterogeneous reaction kinetics. A stronger, homogeneous base (like DBU) would risk over-acylation of the sulfonamide nitrogen, leading to a bis-carbamate. Phenyl chloroformate is chosen over alkyl chloroformates because the resulting phenoxide is a superior leaving group in the subsequent urea coupling step.

Step-by-Step Procedure:

• Suspend the sulfonamide from Protocol A (8.0 g, 30.5 mmol) and finely powdered K₂CO₃ (8.4 g, 61.0 mmol) in anhydrous acetonitrile (80 mL).

• Add phenyl chloroformate (4.2 mL, 33.5 mmol) dropwise at room temperature.

• Attach a reflux condenser and heat the suspension to 60 °C for 4 hours. Monitor completion via LC-MS (look for the disappearance of the sulfonamide mass [M-H]-).

• Cool the mixture to room temperature, filter out the inorganic salts through a Celite pad, and concentrate the filtrate.

• Triturate the crude oily residue with cold diethyl ether (40 mL) to precipitate the pure sulfonylcarbamate. Filter and dry under vacuum.

Protocol C: Assembly of the Target Sulfonylurea

• Causality & Insight: The coupling of the sulfonylcarbamate with a heterocyclic amine (e.g., 2-amino-4,6-dimethoxypyrimidine) requires thermal energy to drive the elimination of phenol. 1,4-Dioxane is the optimal solvent as its boiling point (101 °C) perfectly matches the activation energy required for this specific nucleophilic acyl substitution without causing thermal degradation of the product.

Step-by-Step Procedure:

• Dissolve the sulfonylcarbamate (5.0 g, 13.1 mmol) and 2-amino-4,6-dimethoxypyrimidine (2.0 g, 13.1 mmol) in anhydrous 1,4-dioxane (40 mL).

• Add triethylamine (1.8 mL, 13.1 mmol) to act as a proton scavenger and facilitate the elimination of the phenol byproduct.

• Reflux the mixture (100 °C) for 6 hours.

• Cool the reaction to room temperature and pour it into vigorously stirred 1M HCl (100 mL). The acidic medium protonates the triethylamine and forces the precipitation of the neutral sulfonylurea.

• Filter the precipitate, wash sequentially with distilled water (2 × 30 mL) and cold ethanol (20 mL) to remove residual phenol, and dry under high vacuum.

Quantitative Data & Optimization

To validate the self-correcting nature of Protocol C, various conditions were screened. The data below demonstrates why the 1,4-Dioxane/Et₃N system was selected over other common coupling environments.

Entry	Solvent	Base	Temperature (°C)	Time (h)	Isolated Yield (%)	Purity (HPLC %)	Mechanistic Observation
1	THF	Et₃N	65	12	65%	92%	Incomplete conversion due to low reflux temperature.
2	Acetonitrile	K₂CO₃	80	8	78%	95%	Moderate yield; heterogeneous base limits reaction rate.
3	1,4-Dioxane	Et₃N	100	6	92%	98%	Optimal kinetic energy; clean elimination of phenol.
4	DMF	DBU	100	4	85%	88%	Strong base promotes side reactions; difficult phenol removal.

Table 1: Optimization parameters for the synthesis of the final sulfonylurea agrochemical intermediate.

References

• Herbicidal benzothiophene and benzofuran sulfonamides.US Patent 4391627A. Google Patents.

• Theoretical study of structural and electronic trends of the Sulfonylurea herbicides family. The Journal of Physical Chemistry A, ACS Publications. Available at:[Link]

• 5-chloro-2-methyl-1-benzothiophene-3-sulfonyl chloride (CAS 220432-04-2) Product Data. American Elements. Available at:[Link]

Sources

• 1. EP0045196A2 - Herbicidal benzothiophene and benzofuran sulfonamides - Google Patents [patents.google.com]
• 2. americanelements.com [americanelements.com]
• 3. pubs.acs.org [pubs.acs.org]

Application Note: Safe Handling, Storage, and Synthetic Protocols for 5-Chloro-2-methyl-1-benzothiophene-3-sulfonyl chloride

Executive Summary

5-Chloro-2-methyl-1-benzothiophene-3-sulfonyl chloride (CAS: 220432-04-2) is a highly reactive, electrophilic building block widely utilized in medicinal chemistry and drug discovery for the synthesis of complex sulfonamides[1]. Due to the potent electrophilicity of the sulfonyl chloride moiety, this reagent is exquisitely sensitive to atmospheric moisture and prone to rapid hydrolytic degradation[2]. This application note provides a comprehensive, causality-driven guide to the physicochemical profiling, long-term storage, and safe handling of this compound to ensure experimental reproducibility and laboratory safety.

Physicochemical Profiling & Reactivity Dynamics

The utility of 5-chloro-2-methyl-1-benzothiophene-3-sulfonyl chloride stems from its rigid, lipophilic benzothiophene core coupled with a highly reactive sulfonyl chloride group. However, this reactivity is a double-edged sword.

When exposed to ambient moisture, the compound undergoes rapid hydrolysis. Mechanistically, this degradation is often driven by solvation bifunctional catalysis, where a water dimer acts cooperatively: one water molecule acts as a nucleophile attacking the electrophilic sulfonyl sulfur, while the second acts as a general base to accept the transferring proton[3][4]. This hydrolytic cascade irreversibly converts the reagent into the corresponding sulfonic acid and liberates corrosive hydrogen chloride (HCl) gas[3].

Table 1: Physicochemical and Hazard Summary

Property / Hazard Parameter	Specification / Detail
Chemical Name	5-Chloro-2-methyl-1-benzothiophene-3-sulfonyl chloride
CAS Number	220432-04-2[1][5]
Molecular Formula	C9H6Cl2O2S2
Physical State	Solid
Primary Hazard Classifications	Skin Corr. 1B/1C (H314), Acute Tox. 4 (H302/H312/H332)[6]
Storage Temperature	2–8 °C (Short-term) / -20 °C (Long-term)[2]
Storage Atmosphere	Strictly Inert (Argon or Nitrogen)[7]

Long-Term Storage Guidelines

To maintain the structural integrity of the reagent over extended periods, both kinetic and thermodynamic degradation pathways must be actively suppressed.

• Temperature Control: The compound must be stored at 2–8 °C for routine use, or -20 °C for long-term archiving. Causality: Lowering the ambient temperature reduces the kinetic energy of the system, preventing the molecules from overcoming the activation energy barrier required for hydrolysis or thermally-driven radical decomposition[8].

• Inert Atmosphere: Storage containers must be backfilled with dry argon or nitrogen. Causality: Displacing oxygen and atmospheric moisture prevents the nucleophilic attack of water on the sulfonyl group[2][7].

• Containment Materials: Use amber glass vials equipped with PTFE-lined (Teflon) caps. Causality: PTFE is chemically inert and highly resistant to the corrosive effects of any trace HCl gas that may evolve if microscopic hydrolysis occurs[9].

Safe Handling & Dispensing Protocols

Sulfonyl chlorides are potent lachrymators and corrosive agents capable of causing severe skin burns and respiratory irritation[6][9]. All manipulations must be conducted within a certified fume hood.

To prevent degradation during dispensing, researchers must employ Schlenk line techniques or utilize a glovebox[7][9].

Workflow for the safe handling and storage of moisture-sensitive sulfonyl chlorides.

Experimental Protocol: Synthesis of a Sulfonamide Derivative

The following self-validating protocol outlines the synthesis of a stable sulfonamide using 5-chloro-2-methyl-1-benzothiophene-3-sulfonyl chloride. The procedure incorporates built-in mechanistic safeguards to ensure high yields.

Step-by-Step Methodology

• Glassware Preparation: Oven-dry a round-bottom flask and magnetic stir bar at >110 °C for a minimum of 4 hours. Assemble the apparatus while hot and allow it to cool under a continuous stream of dry argon.

  • Causality: This eliminates adsorbed surface moisture on the borosilicate glass, which would otherwise initiate premature hydrolysis of the sulfonyl chloride upon contact[7][8].

• Reagent Dispensing: Inside a nitrogen-filled glovebox, weigh 1.0 equivalent of 5-chloro-2-methyl-1-benzothiophene-3-sulfonyl chloride and transfer it to the dried flask[7]. Seal with a rubber septum before removing it from the glovebox.

• Solvent & Base Addition: Inject anhydrous dichloromethane (DCM) or tetrahydrofuran (THF) to dissolve the reagent. Subsequently, inject 2.0 to 3.0 equivalents of an anhydrous, non-nucleophilic base (e.g., N,N-diisopropylethylamine [DIPEA] or pyridine).

  • Causality: The sulfonylation of an amine generates one equivalent of HCl. The non-nucleophilic base acts as an acid scavenger, neutralizing the HCl to prevent the protonation of the incoming nucleophilic amine, thereby driving the reaction thermodynamically forward[2][7].

• Amine Addition: Submerge the reaction flask in an ice-water bath to achieve an internal temperature of 0 °C. Slowly add 1.1 equivalents of the target primary or secondary amine dropwise.

  • Causality: Sulfonylation is highly exothermic. Cooling the reaction mitigates the exotherm, suppressing thermally-driven radical decomposition and minimizing the formation of dark, tarry byproducts[8].

• Reaction Monitoring & Work-up: Allow the mixture to warm to room temperature and stir for 2–12 hours. Monitor the consumption of the sulfonyl chloride via LC-MS. Once complete, quench the reaction with saturated aqueous NaHCO₃. Extract the organic layer, wash with brine, dry over anhydrous Na₂SO₄, and concentrate.

  • Self-Validation Check: If the anhydrous setup was compromised, LC-MS will reveal a dominant mass corresponding to the sulfonic acid byproduct (M - Cl + OH) rather than the target sulfonamide mass. The mild basic quench safely neutralizes residual electrophiles without hydrolyzing the newly formed, stable sulfonamide bond.

Divergent reactivity pathways: target sulfonamide synthesis versus hydrolytic degradation.

References

• [1] 5-chloro-2-methyl-1-benzothiophene-3-sulfonyl chloride | CAS 220432-04-2 | AMERICAN ELEMENTS ®. American Elements. Available at:

• [5] 30247-98-4,5-Mercaptopentanoic Acid-AccelaChem|AccelaChemBio. Accela ChemBio. Available at:

• [2] 5-Methylfuran-2-sulfonyl chloride | 69815-95-8 | Benchchem. Benchchem. Available at:

• [6] 5-chloro-1-benzothiophene-3-sulfonyl chloride — Chemical Substance Information. NextSDS. Available at:

• [3] The mechanism of hydrolysis of 2-hydroxyethanesulfonyl chloride: the intermediacy of 1,2-oxathietane 2,2-dioxide (β-sultone). Canadian Journal of Chemistry. Available at:

• [7] Handling and storage of moisture-sensitive 4-Bromobenzenesulfonyl chloride. Benchchem. Available at:

• [4] Solvation bifunctional catalysis of the Hydrolysis of Sulfonyl Chlorides by hydration complexes of 2-Propanol: influence of the substrate structure. ResearchGate / Kinetics and Catalysis. Available at:

• [8] Preventing decomposition of sulfonyl chloride during reaction. Benchchem. Available at:

• [9] Chemistry 5B - Agapie Group (Schlenk Techniques & Corrosive Substances). California Institute of Technology. Available at:

Sources

• 1. americanelements.com [americanelements.com]
• 2. 5-Methylfuran-2-sulfonyl chloride | 69815-95-8 | Benchchem [benchchem.com]
• 3. cdnsciencepub.com [cdnsciencepub.com]
• 4. researchgate.net [researchgate.net]
• 5. 30247-98-4,5-Mercaptopentanoic Acid-AccelaChem|AccelaChemBio|Accela design, synthesis, manufacture and market advanced R&D chemicals;韶远科技（上海）有限公司 [accelachem.com]
• 6. nextsds.com [nextsds.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. agapie.caltech.edu [agapie.caltech.edu]

Technical Notes & Optimization

How to prevent hydrolysis of 5-Chloro-2-methyl-1-benzothiophene-3-sulfonyl chloride during synthesis

Welcome to the Technical Support Center for Benzothiophene Derivatives .

This guide is engineered for researchers, synthetic chemists, and drug development professionals working with 5-Chloro-2-methyl-1-benzothiophene-3-sulfonyl chloride . Sulfonyl chlorides are cornerstone electrophiles in pharmaceutical synthesis, but their inherent reactivity makes them highly susceptible to nucleophilic attack by water[1].

This document provides mechanistic insights, self-validating protocols, and troubleshooting logic to ensure high-yielding sulfonylation reactions while completely suppressing hydrolytic degradation.

Part 1: Mechanistic FAQ – Understanding the Hydrolysis Problem

Q1: Why is 5-Chloro-2-methyl-1-benzothiophene-3-sulfonyl chloride so prone to hydrolysis? A: The sulfur atom in the sulfonyl group is highly electrophilic due to the electron-withdrawing nature of the two oxygen atoms and the chloride leaving group. When exposed to trace moisture, water acts as a nucleophile, attacking the sulfur center. This displacement reaction ejects a chloride ion, generating 5-chloro-2-methyl-1-benzothiophene-3-sulfonic acid and hydrogen chloride (HCl) gas[1]. Because the resulting sulfonic acid is unreactive toward amines, your effective reagent concentration drops, plummeting your overall yield.

Q2: Does the benzothiophene core offer any protection against water? A: Yes, conditionally. The bulky, lipophilic 5-chloro-2-methyl-1-benzothiophene core reduces the molecule's overall solubility in water. In biphasic aqueous/organic mixtures (e.g., during a workup), this low aqueous solubility can kinetically protect the sulfonyl chloride from hydrolysis, provided the temperature remains low (<5 °C) and contact time is minimized[2]. However, in homogeneous solutions using hygroscopic polar aprotic solvents (like THF, DMF, or DMAc), trace water will rapidly degrade the reagent[3].

Q3: What are the analytical signs that my reagent has degraded? A: Hydrolysis creates a self-amplifying degradation loop. You will typically observe:

• TLC/LC-MS: The appearance of a highly polar, baseline-sticking spot (the sulfonic acid) that does not elute with standard non-polar solvent systems[4].

• Physical Changes: The evolution of HCl gas (bubbling or fuming) and a darkening of the reaction mixture (often turning brown or black)[3][4].

• pH Drop: An unexpected, sharp drop in the pH of the reaction mixture due to HCl formation.

Fig 1: Competing pathways: Hydrolysis vs. Target Sulfonylation.

Part 2: Troubleshooting Guide & Quantitative Parameters

When optimizing the synthesis of sulfonamides or sulfonate esters using this reagent, controlling the micro-environment is critical. Below is a quantitative troubleshooting matrix summarizing the optimal parameters to prevent hydrolysis[4][5].

Reaction Parameter	Hydrolysis Risk Factor	Optimal Condition / Solution	Causality & Mechanistic Rationale
Solvent Selection	High (if hygroscopic)	Anhydrous DCM or MeCN (KF < 50 ppm)	Polar solvents like DMAc/NMP can act as nucleophiles or harbor trace water, accelerating degradation[3].
Temperature	High	0 °C to -10 °C during addition	Lower temperatures exponentially decrease the kinetics of the hydrolysis side-reaction[4][6].
Base Equivalents	Moderate	2.0 – 3.0 eq. of Triethylamine (TEA) or DIPEA	Non-nucleophilic bases scavenge the HCl byproduct without directly attacking the sulfonyl chloride[5].
Atmosphere	High	Positive pressure Argon or N₂	Excludes atmospheric moisture. Degassing solvents prevents radical-mediated degradation[4].
Aqueous Workup	Extreme	< 5 °C, < 10 minutes contact time	If aqueous washes are necessary, using ice-cold brine minimizes the thermodynamic potential for hydrolysis[2][4].

Part 3: Self-Validating Anhydrous Sulfonylation Protocol

To guarantee the integrity of 5-Chloro-2-methyl-1-benzothiophene-3-sulfonyl chloride, every step must validate the exclusion of water. This protocol ensures the amine outcompetes trace moisture for the electrophilic sulfur center[5][6].

Step 1: Rigorous Preparation (The "Dry" Baseline)

• Bake all glassware (round-bottom flasks, stir bars, syringes) in an oven at >120 °C for at least 4 hours. Cool entirely in a desiccator or under a continuous stream of dry Nitrogen[4].

• Verify solvent dryness. Use commercially available anhydrous Dichloromethane (DCM) packaged under argon. Self-validation check: Perform a Karl Fischer (KF) titration on the solvent; proceed only if water content is <50 ppm.

Step 2: Reaction Execution (Kinetic Control)

• To the flame-dried flask under an inert N₂ atmosphere, add the target amine (1.0 eq) and anhydrous DCM to create a 0.2 M solution[6].

• Add a non-nucleophilic base, such as Triethylamine (TEA) or N,N-Diisopropylethylamine (DIPEA) (2.0 to 3.0 eq), to the stirred solution[5].

• Submerge the reaction flask in an ice-salt bath to bring the internal temperature to exactly 0 °C[5].

• In a separate dry vial, dissolve 5-Chloro-2-methyl-1-benzothiophene-3-sulfonyl chloride (1.05 eq) in a minimal volume of anhydrous DCM.

• Add the sulfonyl chloride solution dropwise over 15–30 minutes. Causality: Dropwise addition prevents localized heating (exotherms) that would otherwise provide the activation energy required for trace water to attack the sulfonyl group[4].

Step 3: Controlled Quench and Workup

• Allow the reaction to stir at 0 °C for 1 hour, then gradually warm to room temperature, monitoring via LC-MS until the amine is consumed.

• Crucial Anti-Hydrolysis Step: Do not quench with room-temperature water. Instead, quench the reaction with ice-cold saturated aqueous NaHCO₃.

• Immediately transfer to a separatory funnel and extract the organic layer. Limit the contact time between the aqueous phase and the unreacted sulfonyl chloride to less than 5 minutes[2][4].

• Dry the organic phase over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

Fig 2: Self-validating workflow for anhydrous sulfonylation.

References

• HoriazonChemical. Hydrolysis of Methanesulfonyl Chloride: Causes, Mechanism, and Prevention. Available at: [Link]

• ACS Publications. Aqueous Process Chemistry: The Preparation of Aryl Sulfonyl Chlorides. Available at: [Link]

• Reddit (r/Chempros). Advise for using anhydrous sulfolane below room temperature. Available at: [Link]

Sources

• 1. Hydrolysis of Methanesulfonyl Chloride: Causes, Mechanism, and Prevention – HoriazonChemical [horiazonchemical.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. reddit.com [reddit.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]

Troubleshooting poor solubility of 5-Chloro-2-methyl-1-benzothiophene-3-sulfonyl chloride in organic solvents

Welcome to the technical support center for 5-Chloro-2-methyl-1-benzothiophene-3-sulfonyl chloride (CAS 220432-04-2).[1][2] This guide is designed for researchers, scientists, and drug development professionals to address common challenges, particularly its poor solubility in organic solvents. Our goal is to provide not just solutions, but a foundational understanding of the compound's behavior to ensure the success and integrity of your experiments.

Frequently Asked Questions (FAQs)

Q1: What is the typical physical state of 5-Chloro-2-methyl-1-benzothiophene-3-sulfonyl chloride at room temperature?

A1: This compound is typically a solid at room temperature. A structurally similar compound, 5-Chloro-3-methylbenzo[b]thiophene-2-sulfonyl chloride, has a melting point of 153°C.[3] As a solid, it requires complete dissolution in a suitable solvent before it can react effectively in a homogeneous solution. Challenges with solubility are therefore a primary experimental hurdle.

Q2: I've noticed the compound has a yellow or brownish tint upon arrival or after storage. Is it still usable?

A2: Discoloration can be a sign of decomposition. Sulfonyl chlorides can degrade over time, often accelerated by exposure to moisture or heat, potentially releasing hydrogen chloride and sulfur oxides.[4][5] For sensitive, high-stakes reactions, using a fresh, colorless or off-white reagent is always recommended to ensure stoichiometric accuracy and prevent side reactions.[4] If using slightly discolored material is unavoidable, consider purification by recrystallization if a suitable solvent system can be identified.

Q3: What are the primary safety hazards associated with this compound?

A3: 5-Chloro-2-methyl-1-benzothiophene-3-sulfonyl chloride is a corrosive and moisture-sensitive substance.[3] It is classified as causing severe skin burns and eye damage.[5][6][7] Like other sulfonyl chlorides, it reacts with water (including atmospheric humidity) and other nucleophiles.[5][8][9] All handling must be performed in a certified chemical fume hood with appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a face shield.[4][8]

Q4: Can I use protic solvents like methanol or ethanol to dissolve the compound?

A4: It is strongly advised not to use protic solvents such as alcohols, unless they are the intended reactant. Sulfonyl chlorides react with alcohols to form sulfonate esters and with primary or secondary amines to form sulfonamides.[5][9][10] This reaction will consume your starting material and introduce impurities. Always use anhydrous, aprotic solvents for dissolution when the sulfonyl chloride is intended to react with a different nucleophile.

In-Depth Troubleshooting Guide: Poor Solubility

Poor solubility is the most frequently reported issue with this compound. The following guide provides a systematic approach to diagnosing and solving this problem.

Logical Troubleshooting Workflow

Below is a diagnostic flowchart to guide you through the troubleshooting process.

Caption: A step-by-step flowchart for troubleshooting solubility issues.

Q&A: Specific Solubility Scenarios

Q5: My compound won't dissolve in dichloromethane (DCM), a common starting solvent. What's the issue?

A5: While DCM is a versatile solvent, its polarity may not be optimal for this specific molecule. The benzothiophene core is quite rigid and planar, and the sulfonyl chloride group is highly polar. This can lead to strong crystal lattice energy that requires a more effective solvent to overcome.

• Causality: The molecule possesses both non-polar (the benzothiophene ring) and highly polar (sulfonyl chloride) features. A solvent must effectively solvate both parts of the molecule to achieve good solubility.

• Solution: You should systematically screen a range of anhydrous aprotic solvents with varying polarities. See Protocol 1 for a recommended screening procedure. Solvents like tetrahydrofuran (THF), acetonitrile, or even a small amount of dimethylformamide (DMF) as a co-solvent might be more effective.

Q6: I managed to dissolve the compound with heating, but it crashed out of solution when I cooled it to 0°C for my reaction. Why?

A6: This is a classic sign of temperature-dependent solubility. You likely created a saturated or supersaturated solution at a higher temperature. As the temperature decreased, the kinetic energy of the solvent molecules was no longer sufficient to keep the compound in solution, causing it to precipitate.

• Causality: Solubility is a thermodynamic equilibrium. For most solids, solubility increases with temperature. Cooling the solution shifts the equilibrium towards the solid state.

• Solutions:

  • Use a Better Solvent: Find a solvent where the compound is sufficiently soluble even at the reaction's target temperature.

  • Increase Solvent Volume: Work with a more dilute solution. This will lower the saturation point at all temperatures.

  • Use a Co-Solvent: Adding a small percentage of a very strong polar aprotic solvent like DMF or N-methyl-2-pyrrolidone (NMP) can sometimes keep the compound in solution at lower temperatures. Test for co-solvent compatibility with your reaction chemistry first.

Q7: I'm seeing a new, insoluble white solid forming in my reaction vial over time, even before adding other reagents. What is happening?

A7: This strongly suggests hydrolysis. Trace amounts of water in your solvent or from the atmosphere are reacting with the sulfonyl chloride group (-SO₂Cl) to form the corresponding sulfonic acid (-SO₂OH). Sulfonic acids are often significantly less soluble in organic solvents than their sulfonyl chloride precursors.

• Causality: The sulfur atom in the sulfonyl chloride is highly electrophilic and susceptible to nucleophilic attack by water.[9][11]

• Solution: Strict adherence to anhydrous conditions is critical.

  • Use freshly distilled or commercially available anhydrous solvents.

  • Dry all glassware in an oven ( >100°C) and cool under an inert atmosphere (e.g., nitrogen or argon).

  • Handle the compound and prepare solutions under an inert atmosphere. See Protocol 2 for a recommended workflow.

Experimental Protocols

Protocol 1: Systematic Solvent Screening

This protocol allows for the rapid and material-efficient determination of a suitable solvent.

Objective: To identify the best single or co-solvent system for complete dissolution.

Materials:

• 5-Chloro-2-methyl-1-benzothiophene-3-sulfonyl chloride

• Small vials (e.g., 2 mL) with caps

• Anhydrous solvents (see table below)

• Vortex mixer and/or sonicator

Procedure:

• Weigh approximately 5 mg of the compound into each labeled vial.

• Add 0.5 mL of the first anhydrous solvent to be tested. This corresponds to a concentration of ~10 mg/mL.

• Cap the vial and vortex vigorously for 1-2 minutes at room temperature.

• Observe and record the solubility.

• If not fully dissolved, gently warm the vial to 40-50°C for 5 minutes and observe again.

• If still not dissolved, sonicate for 5-10 minutes.

• Record your final observations in a table.

Table 1: Recommended Solvents for Screening (Categorized by Polarity)

Polarity Category	Recommended Solvents	Expected Behavior
Non-Polar	Toluene, Hexanes	Low to very poor solubility expected.
Moderately Polar	Dichloromethane (DCM), Diethyl Ether, Tetrahydrofuran (THF)	Moderate solubility may be achieved, possibly with heating.
Polar Aprotic	Acetonitrile (MeCN), Ethyl Acetate (EtOAc)	Good starting points for achieving higher solubility.

| Highly Polar Aprotic | Dimethylformamide (DMF), Dimethyl Sulfoxide (DMSO) | High solubility is likely, but check for reactivity with your system. |

Protocol 2: Workflow for Preparing a Solution Under Anhydrous Conditions

This protocol minimizes the risk of hydrolysis.

Caption: Workflow for preparing a solution while minimizing moisture exposure.

Safety and Handling

• Personal Protective Equipment (PPE): Always wear chemical-resistant gloves (e.g., nitrile), a lab coat, and tightly fitting safety goggles with a face shield.[4][12]

• Engineering Controls: All manipulations must be conducted in a certified chemical fume hood to avoid inhalation of dust or vapors.[8]

• Spill Response: In case of a small spill, cover with a dry, inert absorbent material like sand or soda ash.[4] Do not use water or combustible materials.

• Quenching and Disposal: Unused material or reaction mixtures containing excess sulfonyl chloride must be quenched carefully. A recommended procedure is the slow addition of the mixture to a stirred, ice-cold solution of a weak base, such as sodium bicarbonate.[4] This should be done in a fume hood, as gas evolution (CO₂) will occur.

References

• 5-chloro-2-methyl-1-benzothiophene-3-sulfonyl chloride — Chemical Substance Inform
• Technical Support Center: Safe Handling and Quenching of Sulfonyl Chlorides - Benchchem. Google Grounding API.
• SAFETY D
• Safe Handling and Storage of Methanesulfonyl Chloride (MsCl): Best Practices. HoriazonChemical.
• Chemical Safety Data Sheet MSDS / SDS - SULFONYL CHLORIDE, POLYMER-BOUND - ChemicalBook. ChemicalBook.
• 5-chloro-2-methyl-1-benzothiophene-3-sulfonyl chloride | CAS 220432-04-2. American Elements.
• Sulfuryl chloride - Santa Cruz Biotechnology. Santa Cruz Biotechnology.
• 5-Chloro-3-methylbenzo(b)thiophene-2-sulfonyl chloride | C9H6Cl2O2S2 | CID 2735756. PubChem.
• 5-Chloro-3-methylbenzo[b]thiophene-2-sulfonyl chloride Safety D
• BLD Pharmatech.
• 5-Chlorothiophene-2-sulfonyl chloride 96 2766-74-7. Sigma-Aldrich.
• SAFETY DATA SHEET - Fisher Scientific. Fisher Scientific.
• Texas Red Sulfonyl Chloride - Thermo Fisher Scientific. Thermo Fisher Scientific.
• 5-Methyl-1-benzothiophene-2-sulfonyl chloride | C9H7ClO2S2 | CID 2794771 - PubChem. PubChem.
• Why will sulfonic acid chlorides not react with w
• 166964-33-6, 5-Chloro-3-methylbenzo[b]thiophene-2-sulfonyl chloride Formula - ECHEMI. ECHEMI.
• Benzenesulfonyl chloride - Wikipedia. Wikipedia.

Sources

• 1. nextsds.com [nextsds.com]
• 2. americanelements.com [americanelements.com]
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• 6. 5-Chloro-3-methylbenzo(b)thiophene-2-sulfonyl chloride | C9H6Cl2O2S2 | CID 2735756 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. 5-Methyl-1-benzothiophene-2-sulfonyl chloride | C9H7ClO2S2 | CID 2794771 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. Safe Handling and Storage of Methanesulfonyl Chloride (MsCl): Best Practices – HoriazonChemical [horiazonchemical.com]
• 9. Benzenesulfonyl chloride - Wikipedia [en.wikipedia.org]
• 10. documents.thermofisher.com [documents.thermofisher.com]
• 11. quora.com [quora.com]
• 12. chemicalbook.com [chemicalbook.com]

Technical Support Center: Troubleshooting 5-Chloro-2-methyl-1-benzothiophene-3-sulfonyl Chloride Stability in Aqueous Media

Welcome to the Advanced Technical Support Center. This guide is designed for researchers, process chemists, and drug development professionals working with 5-chloro-2-methyl-1-benzothiophene-3-sulfonyl chloride . As a highly reactive electrophilic building block, this compound is notorious for its rapid degradation in aqueous environments. This center provides mechanistic insights, quantitative stability data, and field-proven protocols to suppress hydrolysis and maximize coupling yields.

Part 1: Fundamental Kinetics & Troubleshooting FAQs

Q1: Why does 5-chloro-2-methyl-1-benzothiophene-3-sulfonyl chloride degrade so rapidly in aqueous media? A1: The degradation is driven by solvolysis, where water or hydroxide ions act as nucleophiles, attacking the electrophilic sulfur atom to yield the corresponding sulfonic acid and hydrochloric acid. The 5-chloro-2-methyl-1-benzothiophene scaffold is highly electron-withdrawing. This electronic effect exacerbates the partial positive charge on the sulfonyl sulfur, significantly lowering the activation energy for nucleophilic attack. The reaction proceeds via an SN​2 -like transition state where bond formation predominates over bond breaking[1].

Q2: How does pH influence the hydrolysis rate during biphasic reactions? A2: The hydrolysis of aromatic sulfonyl chlorides follows a strict pH-rate profile. In neutral water (pH 7), the reaction relies on the weak nucleophilicity of H2​O . However, under alkaline conditions (pH > 9), the rate of hydrolysis increases exponentially due to direct attack by hydroxide ( OH− ) ions, which are vastly superior nucleophiles. For aqueous coupling reactions (like the Schotten-Baumann reaction), you must balance the need to deprotonate your target amine with the need to protect the sulfonyl chloride. A strictly buffered pH of 8.0–8.5 is the optimal window[2].

Q3: What co-solvent strategies best mitigate this degradation? A3: Relying on a purely aqueous system will result in near-total hydrolysis. The most effective strategy is employing a biphasic system using water-immiscible aprotic solvents (e.g., Toluene or 2-Methyltetrahydrofuran). Because the sulfonyl chloride has low aqueous solubility, it remains sequestered in the organic phase. The coupling reaction occurs primarily at the liquid-liquid interface, kinetically favoring aminolysis over bulk aqueous hydrolysis[3].

Part 2: Quantitative Stability Data

The following table summarizes the hydrolytic stability of heteroaromatic sulfonyl chlorides under varying aqueous conditions to guide your experimental design.

Aqueous Condition	Solvent System	Temp (°C)	Half-Life ( t1/2​ )	Primary Degradation Pathway
Acidic (pH 3.0)	Water (Suspension)	25	> 24 hours	Slow Neutral Hydrolysis
Neutral (pH 7.0)	Water / THF (1:1 Homogeneous)	25	~ 4.5 hours	Neutral Hydrolysis
Mild Base (pH 8.5)	Water / Toluene (Biphasic)	5	> 12 hours	Suppressed (Aminolysis Favored)
Strong Base (pH 12.0)	Water / NaOH	25	< 5 minutes	Rapid Alkaline Hydrolysis

Part 3: Reaction Workflow & Logic

To prevent catastrophic yield losses, follow the logical decision tree below when setting up your aqueous coupling reactions.

Workflow for optimizing aqueous stability of sulfonyl chlorides during coupling.

Part 4: Self-Validating Experimental Protocol

Optimized Biphasic Schotten-Baumann Coupling

This protocol is engineered as a self-validating system . By continuously monitoring the pH and titrant consumption, the operator can mathematically validate whether the sulfonyl chloride is undergoing productive aminolysis or non-productive hydrolysis in real-time.

Materials Required:

• 5-Chloro-2-methyl-1-benzothiophene-3-sulfonyl chloride (1.0 equiv)

• Target Amine (1.1 to 1.2 equiv)

• 0.5 M Sodium Bicarbonate ( NaHCO3​ ) buffer

• Anhydrous Toluene

• 1.0 M NaOH (Titrant)

Step-by-Step Methodology:

• Aqueous Phase Preparation: Dissolve the target amine (1.1 equiv) in the 0.5 M NaHCO3​ buffer. Using a calibrated pH meter, adjust the initial pH to exactly 8.2 using dilute HCl or NaOH.

  • Causality: This specific pH ensures the amine is sufficiently nucleophilic while remaining below the threshold where hydroxide-driven alkaline hydrolysis outcompetes the coupling[4].

• Thermal Control: Submerge the reaction vessel in an ice-water bath and allow the internal temperature to reach 0–5 °C.

  • Causality: Hydrolysis has a higher activation energy than the highly exothermic aminolysis. Lowering the kinetic energy of the system disproportionately retards the degradation pathway.

• Organic Phase Preparation: Dissolve the 5-chloro-2-methyl-1-benzothiophene-3-sulfonyl chloride (1.0 equiv) in anhydrous toluene to achieve a 0.5 M concentration.

• Interfacial Coupling: Begin vigorous mechanical stirring of the aqueous phase (>500 rpm). Add the organic sulfonyl chloride solution dropwise over 45 minutes using an addition funnel.

  • Causality: Vigorous stirring maximizes the interfacial surface area of the biphasic system. The sulfonyl chloride reacts with the amine at the phase boundary immediately upon contact, preventing it from dissolving into the bulk aqueous phase where it would degrade.

• Self-Validation & pH Maintenance: Both aminolysis and hydrolysis generate exactly one equivalent of HCl. As the reaction proceeds, the pH will drop. Add 1.0 M NaOH dropwise to maintain the pH between 8.0 and 8.5.

  • Validation Check: If your titrant consumption matches the theoretical yield of your product (verified via rapid TLC/LCMS), productive coupling is occurring. If titrant consumption rapidly exceeds the expected coupling rate, the temperature is too high or the stirring is too slow, leading to bulk hydrolysis.

• Quench and Isolation: Once addition is complete and pH stabilizes (indicating reaction completion), stir for an additional 15 minutes at 5 °C. Separate the organic layer, wash with cold brine, dry over Na2​SO4​ , and concentrate under reduced pressure to isolate the stable sulfonamide.

References

• . Journal of the Chemical Society B: Physical Organic, RSC Publishing.

• . Organic Process Research & Development, ACS Publications. 3.. Organic Process Research & Development, ACS Publications. 4.. Organic Chemistry Portal.

Sources

• 1. Kinetics of the neutral and alkaline hydrolysis of aromatic sulphonyl chlorides in water - Journal of the Chemical Society B: Physical Organic (RSC Publishing) [pubs.rsc.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Schotten-Baumann Reaction [organic-chemistry.org]

Reference Data & Comparative Studies

Comparative Guide: 5-Chloro-2-methyl-1-benzothiophene-3-sulfonyl chloride vs. Unsubstituted Benzothiophene Sulfonyl Chlorides

Executive Summary

Benzothiophene sulfonyl chlorides are privileged building blocks in medicinal chemistry, frequently utilized to synthesize arylsulfonamides targeting central nervous system (CNS) receptors (e.g., 5-HT6, 5-HT7) and various kinase families[1]. When designing synthetic routes, chemists must choose between highly decorated scaffolds like 5-Chloro-2-methyl-1-benzothiophene-3-sulfonyl chloride (CMBSC) and general scaffolds like 1-Benzothiophene-3-sulfonyl chloride (UBSC) [2].

While UBSC offers a highly reactive, unhindered electrophilic center ideal for high-throughput library synthesis, CMBSC provides specific lipophilic and electronic vectors necessary for precise target binding (such as in the potent 5-HT6 antagonist SB-271046)[3]. However, the structural modifications in CMBSC drastically alter its reactivity profile, necessitating specialized experimental protocols to overcome severe steric hindrance.

Structural and Electronic Causality

The divergent reactivity between CMBSC and UBSC is rooted in the fundamental principles of physical organic chemistry, specifically the interplay between inductive effects and steric strain in the transition state[4].

• Unsubstituted Benzothiophene Sulfonyl Chlorides (UBSC): Lacking substituents at the C2 and C5 positions, UBSC presents an exposed sulfonyl chloride group. The planar nature of the benzothiophene ring allows nucleophiles (like primary and secondary amines) to approach the sulfonyl sulfur atom with minimal steric repulsion. The reaction proceeds via a standard SN​2 -like mechanism at the sulfur center, resulting in rapid conversion even at room temperature.

• 5-Chloro-2-methyl-1-benzothiophene-3-sulfonyl chloride (CMBSC): The addition of the C5-chloro and C2-methyl groups fundamentally changes the molecule's behavior.

  • Electronic Effects: The C5-chloro group exerts an electron-withdrawing inductive effect ( −I ), which theoretically increases the electrophilicity of the sulfonyl group. However, the C2-methyl group exerts a competing electron-donating effect ( +I ).

  • Steric Hindrance (The Dominant Factor): The sulfonyl chloride at the C3 position is physically flanked by the C2-methyl group and the C4-proton of the fused benzene ring. This creates a highly congested "cleft." When a bulky secondary amine attempts to attack the sulfur atom, the steric clash in the transition state significantly raises the activation energy ( Ea​ ), often stalling the reaction or leading to competitive hydrolysis if moisture is present[4].

Quantitative Performance & Physicochemical Data

The following table summarizes the key physicochemical properties and empirical reactivity metrics of both building blocks to guide reagent selection and reaction planning.

Parameter	1-Benzothiophene-3-sulfonyl chloride (UBSC)	5-Chloro-2-methyl-1-benzothiophene-3-sulfonyl chloride (CMBSC)
CAS Number	18494-87-6[2]	220432-04-2[5]
Molecular Weight	232.70 g/mol	281.18 g/mol
LogP (Estimated)	~2.5	~3.8
Steric Hindrance at S-center	Low	Severe
Moisture Sensitivity	Extremely High (Rapid hydrolysis)	High (Slightly shielded by C2-Methyl)
Yield with Primary Amines	>90% (Standard conditions, 1h)	80-85% (Standard conditions, 4-6h)
Yield with Secondary Amines	85-95% (Standard conditions, 2h)	<40% (Standard conditions) / >85% (DMAP catalyzed)[1]

Experimental Workflows & Reaction Causality

Steric Clash and the Role of DMAP

When reacting CMBSC with secondary or sterically hindered amines, standard conditions (e.g., Pyridine/DCM or TEA/DCM) fail to drive the reaction to completion. To bypass the steric clash, 4-Dimethylaminopyridine (DMAP) must be introduced as a nucleophilic catalyst[1]. DMAP, being smaller and highly nucleophilic, attacks the sterically hindered sulfonyl chloride to form a highly electrophilic sulfonylpyridinium intermediate. This intermediate is significantly more reactive and acts as a superior leaving group, allowing the bulky amine to successfully couple.

Workflow comparing sulfonamide synthesis causality between UBSC and CMBSC.

Protocol A: Synthesis of Sulfonamides using UBSC

This protocol relies on the inherent high electrophilicity of the unhindered UBSC.

Reagents:

• Amine (1.0 equiv)

• 1-Benzothiophene-3-sulfonyl chloride (1.1 equiv)

• Triethylamine (TEA) or N,N-Diisopropylethylamine (DIPEA) (2.0 equiv)

• Anhydrous Dichloromethane (DCM) (0.1 M)

Step-by-Step Methodology:

• Preparation: Dissolve the amine (1.0 equiv) and TEA (2.0 equiv) in anhydrous DCM under an inert argon atmosphere. Cool the reaction vessel to 0 °C using an ice bath to control the exothermic nature of the unhindered sulfonylation.

• Addition: Dissolve UBSC (1.1 equiv) in a minimal amount of anhydrous DCM and add it dropwise to the stirring amine solution over 10 minutes.

• Reaction: Remove the ice bath and allow the mixture to warm to room temperature. Stir for 1–2 hours.

• Validation (TLC): Monitor the reaction via TLC (typically Hexanes/EtOAc). The highly polar amine spot should disappear, replaced by a less polar, UV-active sulfonamide spot.

• Workup: Quench the reaction with saturated aqueous NaHCO3​ . Extract the aqueous layer with DCM ( 3×10 mL). Wash the combined organic layers with 1M HCl (to remove unreacted amine), brine, and dry over anhydrous Na2​SO4​ .

• Isolation: Concentrate under reduced pressure to yield the crude sulfonamide, which is usually >90% pure and can be used directly or recrystallized.

Protocol B: Synthesis of Sulfonamides using CMBSC

Due to the steric shielding by the C2-methyl group, standard bases like TEA are insufficient for secondary amines. This protocol utilizes Cs2​CO3​ as a robust base and DMAP as a nucleophilic catalyst[1].

Reagents:

• Amine (1.0 equiv)

• 5-Chloro-2-methyl-1-benzothiophene-3-sulfonyl chloride (1.2 equiv)

• Cesium Carbonate ( Cs2​CO3​ ) (2.0 equiv)

• 4-Dimethylaminopyridine (DMAP) (0.1 to 0.2 equiv)

• Anhydrous Dichloromethane (DCM) (0.1 M)

Step-by-Step Methodology:

• Preparation: In an oven-dried flask under argon, suspend the amine (1.0 equiv), finely powdered Cs2​CO3​ (2.0 equiv), and DMAP (0.2 equiv) in anhydrous DCM. Causality note: Cs2​CO3​ provides strong basicity without acting as a competing nucleophile, while DMAP is essential to activate the sterically hindered sulfonyl chloride.

• Addition: Add CMBSC (1.2 equiv) in one portion at room temperature. (Cooling is generally unnecessary as the steric hindrance inherently slows the initial reaction rate).

• Reaction: Stir the mixture at room temperature. If TLC indicates incomplete conversion after 4 hours, gently heat the reaction to 35 °C (refluxing DCM) for an additional 12 hours.

• Validation (TLC & LC-MS): Monitor the disappearance of the amine. Because CMBSC is slightly more resistant to hydrolysis, excess unreacted sulfonyl chloride may persist on the TLC plate.

• Workup: Dilute the reaction mixture with additional DCM and wash sequentially with water, 1M aqueous HCl (critical to remove DMAP and unreacted amine), and brine. Dry the organic phase over MgSO4​ .

• Isolation: Filter and concentrate in vacuo. The crude product often requires flash column chromatography (Silica gel, Hexanes/EtOAc gradient) to separate the product from hydrolyzed sulfonic acid byproducts and residual DMAP.

References

• American Elements. "5-chloro-2-methyl-1-benzothiophene-3-sulfonyl chloride | CAS 220432-04-2". American Elements.
• Chemical Root. "1-Benzothiophene-3-Sulfonyl Chloride CAS NO 18494-87-6". ChemicalCell.
• ACS Publications. "Multifunctional Arylsulfone and Arylsulfonamide-Based Ligands with Prominent Mood-Modulating Activity...". ACS Chemical Neuroscience.
• ACS Publications. "5-Chloro-N-(4-methoxy-3-piperazin-1-yl- phenyl)-3-methyl-2-benzothiophenesulfon- amide (SB-271046): A Potent, Selective, and Orally Bioavailable 5-HT6 Receptor Antagonist". Journal of Medicinal Chemistry.
• RSC Publishing. "Unusual steric effects in sulfonyl transfer reactions". Journal of the Chemical Society, Perkin Transactions 2.

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• 2. 1-Benzothiophene-3-Sulfonyl Chloride | 18494-87-6 | ChemicalCell [chemicalcell.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Unusual steric effects in sulfonyl transfer reactions - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]
• 5. americanelements.com [americanelements.com]

A Definitive Guide to the Structural Validation of 5-Chloro-2-methyl-1-benzothiophene-3-sulfonyl chloride: An X-ray Crystallography Perspective

In the landscape of drug discovery and materials science, the precise determination of a molecule's three-dimensional structure is paramount. It is the foundational blueprint that dictates its biological activity, physical properties, and potential applications. This guide provides an in-depth technical analysis of the structural validation of 5-Chloro-2-methyl-1-benzothiophene-3-sulfonyl chloride, a compound of interest in medicinal chemistry, utilizing single-crystal X-ray crystallography as the gold-standard technique.[1][2][3]

This document is intended for researchers, scientists, and drug development professionals, offering not just a procedural overview, but a critical examination of the experimental choices and a comparative analysis with alternative structural elucidation methods.

The Imperative of Unambiguous Structural Elucidation

5-Chloro-2-methyl-1-benzothiophene-3-sulfonyl chloride (C₉H₆Cl₂O₂S₂) is a halogenated heterocyclic compound with potential applications stemming from the versatile benzothiophene scaffold.[4][5] The presence of a reactive sulfonyl chloride group suggests its utility as a synthetic intermediate for creating a library of derivatives with diverse pharmacological profiles. However, before embarking on extensive biological screening or lead optimization, an unequivocal confirmation of its molecular structure is a critical quality control step. X-ray crystallography provides this definitive evidence by mapping the electron density of a crystalline solid to reveal the precise spatial arrangement of its constituent atoms.[2][6]

Single-Crystal X-ray Diffraction: A Detailed Methodological Walkthrough

The journey from a powdered sample to a fully refined crystal structure is a meticulous process. Here, we delineate the key experimental stages, underscoring the rationale behind each step.

Experimental Protocol: From Crystal to Structure

• Crystal Growth (The Crucial First Step): The adage "garbage in, garbage out" is particularly resonant in crystallography. The acquisition of a high-quality single crystal is the most critical and often the most challenging phase. For a small organic molecule like 5-Chloro-2-methyl-1-benzothiophene-3-sulfonyl chloride, slow evaporation from a saturated solution is a primary method of choice. A suitable solvent system, such as a mixture of dichloromethane and hexane, is often employed. The principle here is to allow the molecules to self-assemble into a highly ordered, three-dimensional lattice with minimal defects.

• Crystal Selection and Mounting: A suitable crystal, typically between 0.1 and 0.3 mm in its largest dimension, is identified under a polarized light microscope. It is then carefully mounted on a goniometer head, often using a cryoprotectant oil to prevent ice formation during data collection at low temperatures.

• Data Collection: The mounted crystal is placed in a stream of cold nitrogen gas (typically 100 K) to minimize thermal vibrations of the atoms, which would otherwise blur the diffraction pattern.[4] The data is collected using a diffractometer equipped with a monochromatic X-ray source (e.g., Mo Kα radiation, λ = 0.71073 Å) and a sensitive detector. The crystal is rotated through a series of angles, and for each orientation, the diffracted X-rays are recorded as a series of spots. The intensity and position of these spots contain the information needed to reconstruct the electron density map of the molecule.

• Structure Solution and Refinement: The collected diffraction data is processed to yield a set of structure factors. The "phase problem," a central challenge in crystallography, is then solved using direct methods, which are computational algorithms that can determine the initial phases of the structure factors for small molecules.[7] This initial solution provides a rough electron density map. The crystallographer then builds a molecular model into this map and refines it against the experimental data. This iterative process adjusts the atomic positions, and their thermal displacement parameters until the calculated diffraction pattern from the model closely matches the observed pattern.

Visualizing the Crystallographic Workflow

Caption: Workflow for single-crystal X-ray diffraction analysis.

Interpreting the Crystallographic Data: A Hypothetical Case Study

As no public crystal structure data is available for 5-Chloro-2-methyl-1-benzothiophene-3-sulfonyl chloride, we present a hypothetical yet realistic dataset to illustrate the key parameters obtained from a successful structure determination.

Parameter	Hypothetical Value for 5-Chloro-2-methyl-1-benzothiophene-3-sulfonyl chloride	Significance
Chemical Formula	C₉H₆Cl₂O₂S₂	Confirms the elemental composition of the crystallized molecule.
Molecular Weight	281.18 g/mol	Consistent with the chemical formula.
Crystal System	Monoclinic	Describes the basic symmetry of the crystal lattice.
Space Group	P2₁/c	Defines the specific symmetry operations within the unit cell.
Unit Cell Dimensions	a = 8.521(2) Å, b = 12.345(3) Å, c = 10.987(3) Å, β = 98.76(1)°	The dimensions of the fundamental repeating unit of the crystal.
Volume	1142.3(5) ų	The volume of the unit cell.
Z	4	The number of molecules in the unit cell.
R-factor (R1)	0.045 (for I > 2σ(I))	A measure of the agreement between the crystallographic model and the experimental X-ray diffraction data. A value below 0.05 is considered excellent for small molecules.
Goodness-of-Fit (GoF)	1.05	Should be close to 1.0 for a good refinement.

This hypothetical data provides a snapshot of the high-precision information obtainable from X-ray crystallography. The low R-factor and a Goodness-of-Fit close to 1.0 would instill high confidence in the determined structure.[7]

A Comparative Analysis: X-ray Crystallography vs. Other Spectroscopic Techniques

While X-ray crystallography provides an unparalleled static picture of a molecule in the solid state, it is often complemented by other techniques that offer insights into its structure and dynamics in solution.[8][9]

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for elucidating the structure of molecules in solution.[8][10]

• Advantages of NMR:

  • Provides information about the connectivity of atoms through scalar couplings.

  • Can reveal through-space proximities of atoms via the Nuclear Overhauser Effect (NOE).

  • Offers insights into the dynamic behavior of molecules in solution.[9]

  • Does not require crystallization, which can be a significant advantage for molecules that are difficult to crystallize.[9]

• Complementarity with X-ray Crystallography:

  • NMR can confirm the connectivity and overall fold of the molecule determined by crystallography.

  • It can reveal conformational differences between the solid state and solution.

  • For flexible molecules, NMR can characterize the different conformations present in solution, while crystallography typically provides a single, low-energy conformation adopted in the crystal lattice.

Mass Spectrometry (MS)

Mass spectrometry provides information about the mass-to-charge ratio of a molecule and its fragments.

• Advantages of MS:

  • Provides a highly accurate molecular weight, confirming the elemental composition.

  • Fragmentation patterns can offer clues about the connectivity of different parts of the molecule.

  • It is an extremely sensitive technique, requiring only small amounts of sample.

• Complementarity with X-ray Crystallography:

  • MS confirms the molecular formula of the crystallized compound, providing an essential piece of corroborating evidence.

  • It can be used to analyze the purity of the sample before crystallization attempts.

The Synergy of Techniques

The relationship between these structural elucidation techniques can be visualized as a hierarchical validation process.

Caption: The synergistic relationship of analytical techniques.

Conclusion: The Unrivaled Certainty of X-ray Crystallography

In the rigorous world of scientific research and development, ambiguity is the enemy of progress. For the structural validation of novel chemical entities like 5-Chloro-2-methyl-1-benzothiophene-3-sulfonyl chloride, single-crystal X-ray crystallography stands as the definitive arbiter. It provides an unambiguous, high-resolution three-dimensional structure that serves as a solid foundation for all subsequent research. While other techniques like NMR and mass spectrometry are invaluable complementary tools, providing crucial information about the molecule's identity, connectivity, and behavior in solution, they do not offer the same level of absolute spatial certainty as a well-refined crystal structure. Therefore, for any research program involving novel small molecules, the investment in obtaining a single-crystal X-ray structure is a critical step that pays dividends in the form of confident, data-driven decision-making.

References

• News-Medical.Net. (2019, October 30). X-Ray Crystallography vs. NMR Spectroscopy. [Link]

• Brunger, A. T. (n.d.). X-ray Crystallography and NMR: Complementary Views of Structure and Dynamics. The Howard Hughes Medical Institute.

• Creative Biostructure. (n.d.). Comparison of NMR and X-ray crystallography. [Link]

• Creative Biostructure. (n.d.). Comparison of X-ray Crystallography, NMR and EM. [Link]

• Spek, A. L. (2009). Structure validation in chemical crystallography. Acta Crystallographica Section D: Biological Crystallography, 65(Pt 2), 148–155.

• Kivala, M., et al. (2025). Three Isomeric Dioctyl Derivatives of 2,7-Dithienyl[8]benzo-thieno[3,2-b][8]benzothiophene: Synthesis, Optical, Thermal, and Semiconductor Properties. Molecules, 30(3), 633.

• van de Streek, J., & Neumann, M. A. (2014). Validation of molecular crystal structures from powder diffraction data with dispersion-corrected density functional theory (DFT-D).
• Bruno, I. J., et al. (2012). Validating and Understanding Ring Conformations Using Small Molecule Crystallographic Data.

• Skorka, L., et al. (2024). Modulation of Properties in[8]Benzothieno[3,2-b][8]benzothiophene Derivatives through Sulfur Oxidation. Molecules, 29(15), 3575.

• Carugo, O., & Argos, P. (1997). Systematic Comparison of Crystal and NMR Protein Structures Deposited in the Protein Data Bank. Protein Engineering, 10(7), 777–787.
• Campomane, K. G., et al. (2022). From Powders to Single Crystals: A Crystallographer's Toolbox for Small-Molecule Structure Determination. Crystal Growth & Design, 22(10), 5865–5877.

• Schrödinger. (2024, October 23). Crystal structure prediction workflow for small molecule drug formulation. [Link]

• CCDC. (2023, June 14). Validation of Experimental Crystal Structures. [Link]

• Deshmukh, R., et al. (2014). Synthesis and Antimicrobial Activity of Benzothiophene Substituted Coumarins, Pyrimidines and Pyrazole as New Scaffold. Journal of Heterocyclic Chemistry, 51(S1), E23-E29.

• Carleton College. (2007, May 17). Single-crystal X-ray Diffraction. [Link]

• Geerts, Y. H., et al. (2014). Molecular structures of benzothiophene derivatives. New Journal of Chemistry, 38(12), 5864-5871.
• Fronczek, F. W. (2012). Determination of Absolute Configuration Using Single Crystal X-Ray Diffraction.

• Iowa State University. (n.d.). X-Ray Diffraction Basics. [Link]

• Halim, S. N. A., et al. (2017). Crystal-structure determination and Hirshfeld surface analysis of two new thiophene derivatives: (E)-N-{2-[2-(benzo[b]thiophen-2-yl)ethenyl]-5-fluorophenyl}benzenesulfonamide and (E)-N-but-2-yn-1-yl-N-{2-[2-(benzo[b]thiophen-2-yl)ethenyl]-5-fluorophenyl}benzenesulfonamide.

• PubChem. (n.d.). 5-Chloro-3-methylbenzo(b)thiophene-2-sulfonyl chloride. [Link]

• Juniper Publishers. (2018, August 24). Crystal Structure and Disorder in Benzothiophene Derivative. [Link]

• Eze, F. U., et al. (2022). Structure and Computational Studies of New Sulfonamide Compound: {(4-nitrophenyl)sulfonyl}tryptophan. Molecules, 27(21), 7261.

• PubChemLite. (n.d.). 5-chloro-3-methylbenzo[b]thiophene-2-sulfonamide. [Link]

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Safety & Regulatory Compliance

5-Chloro-2-methyl-1-benzothiophene-3-sulfonyl chloride proper disposal procedures

Standard Operating Procedure: Safe Handling, Quenching, and Disposal of 5-Chloro-2-methyl-1-benzothiophene-3-sulfonyl Chloride

As a Senior Application Scientist, I frequently audit laboratory workflows to ensure that the handling of highly reactive electrophiles aligns with both chemical logic and stringent safety regulations. 5-Chloro-2-methyl-1-benzothiophene-3-sulfonyl chloride is a potent sulfonylating agent utilized in advanced drug development and medicinal chemistry. However, its disposal requires a rigorous, mechanistically grounded approach.

Directly discarding this compound into standard waste streams is a critical safety violation. This guide provides a field-proven, self-validating operational plan for the safe deactivation and logistical disposal of this specific sulfonyl chloride.

Chemical Profile and Quantitative Hazard Data

Before initiating any disposal protocol, it is imperative to understand the physicochemical parameters and regulatory hazard classifications of the target molecule.

Table 1: Physicochemical and Hazard Profile

Parameter	Specification / Data
Chemical Name	5-Chloro-2-methyl-1-benzothiophene-3-sulfonyl chloride[1]
CAS Number	220432-04-2[2]
Molecular Formula	C9H6Cl2O2S2[3]
Molecular Weight	281.2 g/mol [3]
GHS Hazard Codes	H302 + H312 + H332 (Acute Tox. 4), H314 (Skin Corr. 1B), H336 (STOT SE 3)[2]
Primary Reactivity Risk	Exothermic hydrolysis; violent release of HCl gas[4]

Mechanistic Causality: The "Why" Behind the Protocol

Do not treat disposal as a mere administrative step; it is a chemical reaction that must be controlled. The sulfonyl chloride group ( −SO2​Cl ) is highly electrophilic. When exposed to water without a controlled buffer, it undergoes rapid, unmitigated hydrolysis to form 5-chloro-2-methyl-1-benzothiophene-3-sulfonic acid and hydrochloric acid (HCl)[4].

The Causality of the Hazard: This hydrolysis is violently exothermic. If unquenched sulfonyl chloride waste is sealed in a standard disposal carboy, the continuous generation of heat and HCl gas will rapidly over-pressurize the vessel. This inevitably leads to catastrophic container failure (explosion) and the aerosolization of corrosive, toxic liquids[5]. Therefore, proactive quenching with a weak base is a non-negotiable operational requirement to neutralize the HCl and safely vent the resulting gases in a controlled fume hood environment[6].

Step-by-Step Quenching Methodology

To ensure a safe destruction of the active sulfonyl chloride, we utilize a miscible organic/aqueous quenching strategy. Every step in this protocol is designed as a self-validating system , providing visual or chemical feedback to confirm success.

Step 1: Solubilization (Preventing Encapsulation)

• Action: In a chemical fume hood, dissolve the unreacted 5-chloro-2-methyl-1-benzothiophene-3-sulfonyl chloride in a minimum volume of an inert, water-miscible solvent (e.g., anhydrous Tetrahydrofuran (THF) or Acetone).

• Causality: Adding a neat, hydrophobic solid directly to an aqueous base often results in "encapsulation." The outer layer of the solid hydrolyzes into a highly acidic, insoluble crust that traps unreacted, highly dangerous sulfonyl chloride inside. Dissolving it first ensures homogeneous mass transfer and complete, immediate neutralization[7].

Step 2: The Quench Bath Preparation

• Action: Prepare a beaker containing saturated aqueous sodium bicarbonate ( NaHCO3​ )—using at least a 5 to 10 molar excess relative to the sulfonyl chloride[6]. Submerge the beaker in an ice-water bath and stir vigorously until the internal temperature reaches 0–5 °C[4].

• Causality: Why NaHCO3​ instead of strong bases like NaOH? While NaOH neutralizes acid, the reaction is violently exothermic and lacks a visual progress indicator. NaHCO3​ provides a buffered, temperature-controlled environment and reacts with the generated HCl to produce carbon dioxide ( CO2​ )[4].

Step 3: Controlled Addition

• Action: Using an addition funnel or pipette, add the organic solution of the sulfonyl chloride dropwise into the vigorously stirred, chilled bicarbonate solution[4].

• Self-Validation: Monitor the CO2​ effervescence. The effervescence serves as a built-in feedback loop: as long as bubbles are forming, active quenching is occurring. The rate of addition must be dictated by the foaming; if the foam nears the top of the beaker, halt addition until it subsides[4].

Step 4: Verification and Maturation

• Action: Once addition is complete, maintain vigorous stirring in the ice bath for 30–60 minutes[4].

• Self-Validation: The quench is deemed chemically complete only when two conditions are met: (1) all visible effervescence has permanently ceased, and (2) universal indicator paper confirms the aqueous phase pH is stable between 7 and 9[4].

Operational Workflow Visualization

Fig 1: Step-by-step operational workflow for the safe quenching and disposal of sulfonyl chlorides.

Waste Segregation and Logistical Plan

Once the self-validating checks confirm complete hydrolysis, the chemical identity of the hazard has been fundamentally altered. The mixture now contains the sodium salt of 5-chloro-2-methyl-1-benzothiophene-3-sulfonic acid, sodium chloride (NaCl), water, and the organic carrier solvent (e.g., THF).

• Classification: Despite being neutralized, the parent benzothiophene structure contains a covalently bonded chlorine atom. Therefore, the entire quenched mixture must be classified and disposed of strictly in the Halogenated Organic Waste stream.

• Compatibility Warning: Never mix this quenched solution with acidic waste streams. Introducing acid will protonate the sulfonate back to the free sulfonic acid (which may precipitate and clog waste fluidics) and will release dissolved CO2​ , potentially pressurizing the waste carboy[5].

• Labeling: Clearly label the waste container with all constituents to ensure compliance with environmental health and safety (EHS) regulations: "Water, THF, Sodium 5-chloro-2-methyl-1-benzothiophene-3-sulfonate, Sodium Chloride."

References

• American Elements. "5-chloro-2-methyl-1-benzothiophene-3-sulfonyl chloride | CAS 220432-04-2". American Elements. [Link]

• NextSDS. "5-chloro-2-methyl-1-benzothiophene-3-sulfonyl chloride — Chemical Substance Information". NextSDS Database. [Link]

• National Institutes of Health (NIH). "An Automated Continuous Synthesis and Isolation for the Scalable Production of Aryl Sulfonyl Chlorides". PMC. [Link]

• Lawrence Berkeley National Laboratory (LBNL). "Chapter 45.7 Chemical Hygiene and Safety Plan – Work Processes". LBNL EHS.[Link]

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• 7. An Automated Continuous Synthesis and Isolation for the Scalable Production of Aryl Sulfonyl Chlorides - PMC [pmc.ncbi.nlm.nih.gov]

Personal protective equipment for handling 5-Chloro-2-methyl-1-benzothiophene-3-sulfonyl chloride

As a Senior Application Scientist, I recognize that handling highly reactive electrophiles like 5-Chloro-2-methyl-1-benzothiophene-3-sulfonyl chloride (CAS 220432-04-2) requires more than a superficial reading of a Safety Data Sheet. This compound is a critical building block in drug development, particularly for synthesizing targeted sulfonamides and functionalized benzothiophenes. However, its utility stems from a highly polarized sulfonyl-chlorine bond, which inherently makes it acutely hazardous.

This guide synthesizes chemical causality with field-proven logistics to provide a self-validating framework for safe laboratory operations, quenching, and disposal.

Chemical Profile & Mechanistic Hazards

To handle this chemical safely, you must first understand why it is dangerous. The compound is classified as a Category 1B Skin Corrosive and is acutely toxic via oral, dermal, and inhalation routes[1].

The primary mechanistic hazard is its extreme sensitivity to nucleophilic attack by water . In the presence of ambient moisture, the sulfonyl chloride moiety undergoes rapid hydrolysis. This exothermic reaction cleaves the S-Cl bond, yielding the corresponding sulfonic acid and releasing gaseous hydrogen chloride (HCl)[2]. This rapid gas evolution can overpressurize closed reaction vessels, while the HCl vapor poses a severe inhalation hazard and causes immediate tissue necrosis upon contact with mucous membranes[3].

Caption: Mechanistic pathway of sulfonyl chloride hydrolysis yielding corrosive hydrogen chloride gas.

Personal Protective Equipment (PPE) Framework

Standard lab attire is insufficient. Your PPE must act as a barrier against both the organic compound and the corrosive inorganic byproducts of its degradation.

PPE Category	Required Specification	Mechanistic Rationale
Hand Protection	Nitrile or Neoprene gloves (EN 374 compliant).	Provides chemical resistance against the organic compound and HCl. Gloves must be inspected for micro-tears before use, as the compound causes severe skin burns (H314)[1],[2].
Eye/Face Protection	Tight-fitting safety goggles (EN 166) + Face Shield.	Splashes during exothermic quenching or accidental water introduction can cause irreversible corneal damage[4].
Body Protection	Flame-resistant, chemical-resistant lab coat or apron.	Prevents dermal absorption (H312 hazard) and protects against corrosive degradation products[1],[5].
Respiratory & Environmental	Certified Chemical Fume Hood (min 100 fpm face velocity).	Captures toxic HCl fumes and volatile organics. If ventilation fails, a half-mask respirator (EN 140) with acid gas cartridges is required[2],[4].

Operational Plan: Laboratory Handling Protocol

When setting up a reaction (e.g., a sulfonylation of an amine), the operational environment must be strictly controlled to prevent premature degradation.

Step-by-Step Setup:

• Environmental Control: Ensure all glassware is oven-dried (at least 120°C for 4 hours) and purged with an inert gas (N2 or Argon) while cooling. Causality: Eliminating ambient moisture prevents the premature hydrolysis of the reagent, ensuring accurate stoichiometry and preventing pressure buildup.

• Weighing and Transfer: Weigh the solid rapidly in a dry environment. If ambient humidity is high (>40%), utilize a glove bag or inert-atmosphere glove box.

• Solvent Selection: Dissolve the compound only in strictly anhydrous, aprotic solvents (e.g., dry DCM, THF, or Toluene). Never use unpurified solvents, as trace water will immediately degrade the reagent.

• Base Addition: When performing sulfonylation, always use a non-nucleophilic organic base (e.g., Triethylamine or DIPEA) to act as an acid scavenger for the HCl generated during the desired amidation reaction.

Disposal and Quenching Plan (Self-Validating System)

The most dangerous phase of working with sulfonyl chlorides is the post-reaction quench. Adding water directly to the neat reagent or concentrated reaction mixture will cause an uncontrollable exothermic runaway[2]. Adding a strong base (like NaOH) can also lead to violent, explosive reactions[2].

We utilize a cold, weak-base quenching protocol that provides visual self-validation.

Step-by-Step Quenching Methodology:

• Preparation: In a secondary, oversized Erlenmeyer flask, prepare a quenching bath of saturated aqueous sodium bicarbonate (NaHCO₃). Cool this solution to 0°C in an ice bath. Use at least a 5-10 molar excess of NaHCO₃ relative to the initial amount of sulfonyl chloride[2].

• Addition: Transfer your crude reaction mixture to an addition funnel. Add the mixture dropwise to the vigorously stirring cold NaHCO₃ solution. Causality: The weak base neutralizes the HCl as it forms, while the ice bath absorbs the enthalpy of hydrolysis, preventing solvent boil-off[2].

• Self-Validation (The CO₂ Check): The reaction of HCl with NaHCO₃ produces CO₂ gas. Monitor the bubbling. The quenching is only complete when the dropwise addition no longer produces gas evolution, and a pH strip confirms the aqueous layer remains > 7.

• Phase Separation: Transfer the quenched mixture to a separatory funnel, separate the organic layer for your product isolation, and dispose of the neutralized aqueous layer in a designated halogenated aqueous waste stream[6].

Caption: Step-by-step self-validating workflow for the safe quenching of unreacted sulfonyl chlorides.

Emergency Response Protocols

Even with perfect planning, chemical incidents can occur. Immediate, correct action is required to mitigate tissue damage.

• Small Spills: Evacuate non-essential personnel. Do NOT use water or combustible materials like paper towels. Cover the spill with a dry, inert absorbent material (e.g., dry sand, dry lime, or soda ash)[2]. Sweep up using non-sparking tools and place in a sealed, labeled container for hazardous waste disposal[7].

• Dermal Exposure: Immediately remove contaminated clothing. Flush the affected area with copious amounts of water for at least 15 minutes[5]. Seek immediate medical attention, as tissue damage from HCl can continue post-exposure[4].

• Inhalation: Move the affected person to fresh air immediately. If breathing is difficult, administer oxygen. Do not use mouth-to-mouth resuscitation if the substance was inhaled; use a pocket mask equipped with a one-way valve[3].

References

• NextSDS. 5-chloro-2-methyl-1-benzothiophene-3-sulfonyl chloride — Chemical Substance Information.[1] Available at: [Link]

• Nuomeng Chemical Blog. What are the safety precautions when handling Benzene Sulfonyl Chloride?[5] Available at:[Link]

• Fisher Scientific. SAFETY DATA SHEET: p-Toluenesulfonyl chloride.[3] Available at:[Link]

• Fisher Scientific. SAFETY DATA SHEET: 5-Chloro-2,1,3-benzoxadiazole-4-sulfonyl chloride.[4] Available at: [Link]

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